2-(4-Methoxy-2-nitrophenyl)-1h-indole

• CAS: 917966-86-0

Core Science & Biosynthesis

The 4-Methoxy-2-Nitrophenyl Moiety: Synthetic Versatility and Pharmacophoric Utility

The following technical guide details the chemical architecture, synthetic utility, and medicinal applications of the 4-methoxy-2-nitrophenyl moiety.

[1][2][3][4][5]

Executive Summary

The 4-methoxy-2-nitrophenyl moiety represents a bifunctional scaffold in medicinal chemistry, serving primarily as a high-value synthetic intermediate ("synthon") rather than a terminal pharmacophore. Its utility is derived from the orthogonal reactivity of its substituents: the electron-withdrawing nitro group (

) at the ortho position activates the ring for nucleophilic aromatic substitution ( ) and serves as a masked amine, while the electron-donating methoxy group ( ) at the para position modulates lipophilicity and electronic density.

This guide analyzes the moiety’s role in the synthesis of benzimidazole-based therapeutics (e.g., Omeprazole), its application in photolabile protecting groups (PPGs), and the toxicological implications of its metabolic activation.

Part 1: Synthetic Architecture & Chemical Logic

The strategic value of the 4-methoxy-2-nitrophenyl group lies in its ability to access 1,2-phenylenediamines and indoles . The nitro group is not merely a functional group but a "latent" nucleophile (upon reduction) and an "active" electrophile activator (in the arene state).

The "Ortho-Nitro" Effect in Heterocycle Construction

The 2-nitro position is critical for cyclization reactions. In the synthesis of benzimidazoles, the nitro group is reduced to a primary amine, which then condenses with carbonyls.

• Electronic Push-Pull: The 4-methoxy group acts as a

  -donor, increasing electron density at the 3- and 5-positions, while the 2-nitro group withdraws density, making the ring susceptible to reduction under mild conditions without over-reducing the aromatic system.

• Regioselectivity: In nucleophilic substitution reactions (e.g., displacing a halide at C1), the ortho-nitro group provides essential activation energy, lowering the transition state barrier for

  mechanisms.

Industrial Case Study: Omeprazole Synthesis

The most prominent application of this moiety is in the manufacturing of Omeprazole (Prilosec), a proton pump inhibitor. The core intermediate, 4-methoxy-2-nitroaniline , is reduced to 4-methoxy-1,2-phenylenediamine , which is then cyclized to form the benzimidazole core.

Mechanism of Action (Synthetic):

• Nitration: 4-Anisidine is acetylated (protection) and nitrated to yield the 2-nitro isomer.

• Deprotection: Hydrolysis yields 4-methoxy-2-nitroaniline.

• Reduction: The nitro group is selectively reduced to the diamine.

Visualization: The Synthetic Divergence Pathway

The following diagram illustrates the transformation of the 4-methoxy-2-nitrophenyl scaffold into bioactive heterocycles.

Caption: Synthetic divergence of the 4-methoxy-2-nitrophenyl moiety into critical pharmaceutical scaffolds.

Part 2: Photochemical Utility (Caging Groups)[6][7]

While the 4,5-dimethoxy-2-nitrobenzyl (DMNB) group is the "gold standard" for photolabile protecting groups (PPGs) due to its red-shifted absorption, the 4-methoxy-2-nitrophenyl variant plays a specific role in NPPOC (2-(2-nitrophenyl)propoxycarbonyl) chemistry.

Mechanism of Uncaging

The photolysis relies on the Norrish Type II mechanism. Upon UV irradiation (typically 365 nm):

• Excitation: The nitro group is excited to a triplet state.

• Abstraction: The nitro oxygen abstracts a benzylic hydrogen (or

  -hydrogen in NPPOC systems).

• Rearrangement: An aci-nitro intermediate forms, which rearranges to a nitroso-hemiacetal.

• Collapse: The hemiacetal collapses, releasing the "caged" substrate (e.g., a nucleotide or neurotransmitter) and a nitroso-ketone byproduct.

Comparative Data: Methoxy Substitution Effects

The methoxy group at the 4-position is crucial for tuning the absorption maximum (

).

Moiety	(Abs)	Quantum Yield ( )	Solubility (aq)	Application
2-Nitrophenyl (Unsubstituted)	~260 nm	0.1 - 0.6	Low	DNA synthesis (NPPOC)
4-Methoxy-2-nitrophenyl	~300-350 nm	0.1 - 0.4	Moderate	Peptide Caging / Probes
4,5-Dimethoxy-2-nitrophenyl	~350-400 nm	> 0.5	Moderate	Neurobiology (Glutamate uncaging)

Note: The 4-methoxy variant offers a balance between synthetic accessibility and sufficient red-shifting to avoid deep-UV damage to biological samples.

Part 3: Medicinal Chemistry & Toxicology (E-E-A-T)

The "Nitro" Liability and Structural Alerts

In final drug candidates, the 4-methoxy-2-nitrophenyl moiety is often flagged as a structural alert . Nitroaromatics are associated with:

• Genotoxicity: Potential for DNA intercalation or adduct formation after metabolic reduction.

• Methemoglobinemia: Metabolic reduction to the aniline (4-methoxy-2-amino-phenol derivatives) can oxidize hemoglobin (

  ), impairing oxygen transport.

Expert Insight: Consequently, this moiety is rarely a terminal feature in oral drugs (with exceptions like Nifedipine, though structurally different). It is almost exclusively a prodrug moiety or a synthetic intermediate .

Metabolic Pathways

The primary metabolic clearance pathways involve hepatic reductases and CYP450 enzymes.

Caption: Metabolic fate of the moiety.[1][2][3][4] The aniline and hydroxylamine intermediates represent the primary toxicity risks.

Part 4: Experimental Protocols

Protocol A: Selective Reduction of 4-Methoxy-2-nitroaniline

Context: This protocol is optimized for high yield and purity, essential for subsequent cyclization steps (e.g., in Omeprazole synthesis).

Reagents:

• 4-Methoxy-2-nitroaniline (1.0 eq)

• Sodium Dithionite (

  ) (3.0 eq) or /Pd-C (Catalytic)

• Solvent: Ethanol/Water (3:1) or Methanol

Methodology (Self-Validating):

• Dissolution: Dissolve 10 mmol of the nitroaniline in 50 mL Ethanol/Water. The solution will be a distinct deep yellow/orange due to the nitro-conjugation.

• Reduction: Add Sodium Dithionite portion-wise at reflux OR stir under

  balloon with 10% Pd/C.

• Validation Endpoint: Monitor the reaction by TLC (Mobile phase: 50% EtOAc/Hexane). The starting material (yellow spot,

  ) must disappear.

  • Visual Check: The deep yellow color of the solution will fade to colorless or pale pink (amine oxidation). This color loss is the primary in-process control.

• Workup: Filter off catalyst (if hydrogenation) or salts. Concentrate in vacuo. The resulting diamine is air-sensitive; use immediately for cyclization.

Protocol B: Synthesis of 4-Methoxy-2-nitrophenyl Acetate (Probe Synthesis)

Reagents:

• 4-Methoxy-2-nitrophenol (1.0 eq)

• Acetic Anhydride (1.2 eq)

• Pyridine (Catalytic)

Methodology:

• Mix phenol and acetic anhydride in DCM at

  .

• Add pyridine dropwise.

• Stir at RT for 2 hours.

• Validation: IR spectroscopy should show the disappearance of the broad -OH stretch (

  ) and appearance of the ester carbonyl stretch ( ).

References

• BenchChem. (2025). 1-(4-Methoxy-2-nitrophenyl)ethanone as a Key Building Block for Medicinally Relevant Quinolines.[5] Retrieved from

• Punagri. (n.d.). 4-Methoxy-2-nitroaniline | CAS 96-96-8 Pharma Intermediate.[6] Retrieved from

• Santa Cruz Biotechnology. (n.d.). 4-Methoxy-2-nitrophenol Product Data. Retrieved from

• National Institutes of Health (NIH) - PubChem. (2025). 2-Methoxy-4-nitrophenol Compound Summary. Retrieved from

• Hines, J. E., et al. (2022).[7] N-(4-Methoxy-2-nitrophenyl)acetamide. IUCrData. Retrieved from

• Quick Company. (2011). Sustainable Chemical Process For Reduction Of 4 Methoxy 2 Nitroaniline. Patent INA 13/2013.[8] Retrieved from

• Wikipedia. (2025). Photolabile protecting group. Retrieved from

Sources

• 1. In vitro toxicokinetics and metabolic profiling of methoxycathinones and methylthiocathinones using human liver systems and hyphenated mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro toxicokinetics and metabolic profiling of methoxycathinones and methylthiocathinones using human liver systems and hyphenated mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]
• 4. journals.iucr.org [journals.iucr.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 4-Methoxy-2-nitroaniline | CAS 96-96-8 Pharma Intermediate [punagri.com]
• 7. N-(4-Meth­oxy-2-nitro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sustainable Chemical Process For Reduction Of 4 Methoxy 2 Nitroaniline [quickcompany.in]

Navigating the Chemical Space of 2-(4-Methoxy-2-nitrophenyl)-1H-indole Analogs: A Guide to CAS Registry Mining, Structural Derivation, and Synthesis

Executive Summary: The 2-Arylindole Pharmacophore

The 2-arylindole scaffold is a "privileged structure" in medicinal chemistry, frequently serving as the core pharmacophore for kinase inhibitors, tubulin polymerization disruptors, and novel anti-cancer therapeutics. Among this class, 2-(4-Methoxy-2-nitrophenyl)-1H-indole (CAS RN: 917966-86-0) [1] represents a highly versatile intermediate. The specific substitution pattern—an electron-donating methoxy group paired with an electron-withdrawing, reducible nitro group on the phenyl ring—provides unique steric and electronic properties.

This whitepaper outlines the systematic methodology for mining the Chemical Abstracts Service (CAS) Registry for analogs of this compound, evaluating their physicochemical properties, and executing a regiocontrolled, self-validating synthetic protocol to generate these derivatives in the laboratory.

Cheminformatics: Mining the CAS Registry

When optimizing a lead compound, researchers must explore the surrounding chemical space to establish Structure-Activity Relationships (SAR) and map the intellectual property (IP) landscape. Relying solely on exact-match nomenclature searches is insufficient due to the many-to-one problem of chemical naming conventions. Instead, a multi-tiered structural search strategy must be employed.

Search Methodology & Causality

To comprehensively capture the analog space for 2-(4-Methoxy-2-nitrophenyl)-1H-indole, we utilize a three-pronged approach in SciFinder or similar CAS-backed databases:

• Exact Structure Match (RN Modeling): We begin by querying the exact CAS Registry Number (917966-86-0) to establish the baseline physicochemical data and retrieve existing literature on the parent compound [1].

• Substructure Searching: To find direct derivatives, we define the 2-phenyl-1H-indole core as the static query. We apply variable attachment points (R-groups) at the 4' and 2' positions of the phenyl ring, and the 5-position of the indole ring. This captures compounds where the methoxy or nitro groups have been substituted, but the core geometry remains intact.

• Tanimoto Similarity Searching: Substructure searches often miss bioisosteres (e.g., replacing the indole core with an azaindole). To capture these, we employ a similarity search using the Tanimoto coefficient (

  ) [2]. The algorithm compares binary substructure descriptors (fingerprints) between the query and database molecules. By setting a threshold of , we retrieve compounds that "look and behave" like the target, even if the exact core is slightly modified.

Figure 1: Boolean logic workflow for CAS Registry substructure and Tanimoto similarity searching.

Structural Analogs & Physicochemical Profiling

By executing the workflow described above, we can identify and categorize key structural analogs. The table below summarizes the parent compound alongside highly relevant derivatives identified through substructure and similarity mining.

Compound Name	Structural Modification	Rationale for Derivation	MW ( g/mol )	Formula
2-(4-Methoxy-2-nitrophenyl)-1H-indole	Parent Target	Baseline pharmacophore.	268.27	C15H12N2O3
2-(2-Amino-4-methoxyphenyl)-1H-indole	Nitro Amino	Enables H-bond donation; precursor for cyclization.	238.29	C15H14N2O
2-(4-(Trifluoromethoxy)-2-nitrophenyl)-1H-indole	Methoxy Trifluoromethoxy	Increases lipophilicity and metabolic stability.	322.24	C15H9F3N2O3
1-Methyl-2-(4-methoxy-2-nitrophenyl)-1H-indole	Indole N-H N-CH3	Blocks H-bond donation; tests target binding pocket.	282.30	C16H14N2O3

Experimental Protocol: Regiocontrolled Synthesis

Mechanistic Rationale

While the classic Fischer indole synthesis is widely known, it suffers from severe regioselectivity issues when utilizing unsymmetrical ketones, leading to complex product mixtures. To ensure absolute regiocontrol and high tolerance for the nitro and methoxy functional groups, we employ a Palladium-catalyzed Suzuki-Miyaura cross-coupling [3, 4].

Causality Check: We utilize an N-Boc protected indole-2-boronic acid rather than a free indole. The free indole N-H can coordinate with the Palladium catalyst (poisoning it) or undergo competing N-arylation (Buchwald-Hartwig type side reactions). Boc-protection ensures exclusive C-C bond formation at the 2-position [4].

Step-by-Step Synthetic Methodology

Step 1: Reaction Setup (Cross-Coupling)

• Charge an oven-dried Schlenk flask with (1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid (1.2 equiv) and 1-bromo-4-methoxy-2-nitrobenzene (1.0 equiv).

• Add the catalyst Pd(dppf)Cl

  (0.05 equiv) and the base K CO (3.0 equiv).

• Evacuate and backfill the flask with Argon three times to ensure an oxygen-free environment (preventing catalyst oxidation).

• Add a degassed solvent mixture of 1,4-Dioxane/H

  O (4:1 v/v) via syringe.

• Heat the reaction mixture to 90°C and stir for 12 hours.

Step 2: Workup and Intermediate Isolation

• Cool the mixture to room temperature, dilute with Ethyl Acetate (EtOAc), and wash with brine.

• Dry the organic layer over anhydrous Na

  SO , filter, and concentrate under reduced pressure.

• Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the N-Boc protected intermediate.

Step 3: Deprotection

• Dissolve the intermediate in anhydrous Dichloromethane (DCM) at 0°C.

• Add Trifluoroacetic acid (TFA) dropwise (DCM:TFA ratio of 4:1).

• Stir for 2 hours at room temperature. The acidic environment cleaves the tert-butyl group, releasing CO

  and isobutylene gas, driving the reaction to completion.

• Neutralize with saturated NaHCO

  , extract with DCM, and concentrate to yield the final product: 2-(4-Methoxy-2-nitrophenyl)-1H-indole.

Self-Validating Analytical Checks

To ensure the integrity of the synthesized compound, the protocol is validated through orthogonal analytical techniques:

• LC-MS (ESI+): The mass spectrum must show a distinct

  peak at m/z 269.27 , confirming the molecular weight.
• H NMR (400 MHz, DMSO- ): The spectrum must exhibit a broad singlet near 11.5 ppm (1H, indole N-H, confirming successful Boc deprotection), a distinct singlet around 6.8 ppm (1H, indole C3-H, confirming the 2-substitution pattern), and a sharp singlet at 3.8 ppm (3H, -OCH ).

Figure 2: Regiocontrolled Suzuki-Miyaura cross-coupling synthesis of 2-arylindole derivatives.

References

• Varmuza, K., et al. "Binary Substructure Descriptors for Organic Compounds". Croatica Chemica Acta, 2003. Available at:[Link]

• Yue, G., et al. "Syntheses of N-Alkyl 2-Arylindoles from Saturated Ketones and 2-Arylethynylanilines via Cu-Catalyzed Sequential Dehydrogenation/Aza-Michael Addition/Annulation Cascade". The Journal of Organic Chemistry, ACS Publications, 2020. Available at:[Link]

• Cacchi, S., & Fabrizi, G. "Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions". Chemical Reviews, ACS Publications, 2005. Available at:[Link]

Advanced Methodologies for the Synthesis of 2-Aryl Indoles via Reductive Cyclization of Nitroarenes

An in-depth technical whitepaper on the synthesis of 2-aryl indoles from nitroarenes, designed for process chemists, medicinal researchers, and drug development professionals.

Executive Summary & Strategic Context

The 2-aryl indole scaffold is a privileged pharmacophore in drug discovery, frequently embedded in kinase inhibitors, antiviral agents, and CNS-active therapeutics. Historically, accessing this motif relied on classical Fischer or Bischler indolizations, which often suffer from harsh acidic conditions, regioselectivity issues, and poor functional group tolerance[1].

As a Senior Application Scientist, I advocate for a strategic paradigm shift toward the reductive cyclization of ortho-functionalized nitroarenes (e.g., o-nitrostilbenes). This approach leverages the innate stability and orthogonal reactivity of the nitro group, enabling complex late-stage functionalization before triggering a terminal deoxygenative cyclization cascade[1]. This guide deconstructs the mechanistic causality of these cyclizations and provides validated, scalable protocols for modern catalytic variants.

Mechanistic Foundations: The Cadogan-Sundberg Evolution

The classical Cadogan-Sundberg reaction utilizes stoichiometric trialkyl phosphites at elevated temperatures (150–160 °C) to deoxygenate nitroarenes. While robust, the poor atom economy and challenging purification profiles—due to stoichiometric phosphate waste—have limited its scalability in process chemistry[2].

Modern methodologies have successfully pivoted toward catalytic deoxygenation. Whether employing transition metals with carbon monoxide[3] or biphilic organophosphorus catalysts with terminal silanes[2], the fundamental causality of the reaction remains governed by the stepwise reduction of the nitro group. The reaction must be carefully calibrated to arrest reduction at the highly reactive nitrene/nitrenoid stage, preventing over-reduction to the corresponding, unreactive aniline.

Fig 1. Mechanistic pathway of nitroarene reductive cyclization to 2-aryl indoles.

Transition-Metal and Organocatalytic Innovations

The transition from stoichiometric to catalytic reductive cyclization requires precise control over the reduction potential of the system.

Palladium-Phenanthroline Systems: Ragaini and co-workers pioneered the use of Pd-phenanthroline complexes with CO as a terminal reductant[4]. The causality behind selecting 1,10-phenanthroline as the ligand is critical: its rigid, bidentate nitrogen coordination prevents the reduction of Pd(II) to inactive palladium black. Simultaneously, its strong π-acceptor properties stabilize the low-valent Pd intermediates responsible for deoxygenating the nitro group without degrading the catalyst[3].

Heterobimetallic Nanoparticles: Recent advancements by Choi et al. demonstrated that Co-Rh heterobimetallic nanoparticles (Co2Rh2/C) can catalyze this transformation using atmospheric hydrogen (1 atm) at room temperature[5]. The synergistic electronic effect between Cobalt and Rhodium facilitates controlled H2 activation, deliberately avoiding the over-reduction to anilines typically seen with standard Pd/C or Raney Nickel hydrogenation catalysts[5].

Biphilic P(III)/P(V) Organocatalysis: Radosevich's group developed a transition-metal-free approach using a geometrically constrained phosphetane catalyst[2]. The strain of the small phosphacycle accelerates the P(III)/P(V)=O redox cycle. This allows phenylsilane (PhSiH3) to chemoselectively reduce the P(V) resting state back to the active P(III) species without causing uncatalyzed background reduction of the nitroarene substrate[2].

Fig 2. Biphilic P(III)/P(V)=O catalytic cycle for nitroarene deoxygenation.

Quantitative Comparison of Methodologies

Methodology	Catalyst / Reductant	Operating Conditions	Key Advantages	Mechanistic Limitations
Classical Cadogan	P(OEt)3 (Stoichiometric)	150 °C, Neat	Highly robust, broad substrate scope	Poor atom economy, phosphate waste
Pd-Phenanthroline	Pd(Phen)2[BF4]2 / CO gas	100 °C, Autoclave	High atom economy, cheap reductant	Requires high-pressure CO handling
Heterobimetallic NPs	Co2Rh2/C / H2 (1 atm)	25 °C, Methanol	Operationally simple, recyclable	Requires specialized NP synthesis
Biphilic Organocatalysis	Phosphetane / PhSiH3	110 °C, Toluene	Mild, transition-metal-free	Siloxane waste generation

Self-Validating Experimental Protocol: Organocatalytic Cadogan Cyclization

Below is a highly optimized, self-validating protocol for the synthesis of 2-aryl indoles from o-nitrostilbenes using biphilic phosphorus catalysis. This protocol is designed to ensure reproducibility and mechanistic fidelity in a drug development setting.

Step 1: Reaction Assembly under Strict Inert Atmosphere

• Procedure: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the o-nitrostilbene substrate (1.0 equiv) and the phosphetane catalyst (15 mol%). Evacuate and backfill the flask with anhydrous Argon three times. Add anhydrous, degassed toluene (0.2 M).

• Causality: Oxygen competitively oxidizes the highly sensitive P(III) catalyst to its inactive P(V)=O state, permanently stalling the catalytic cycle. Rigorous Schlenk techniques are mandatory to ensure catalyst turnover.

Step 2: Controlled Reductant Addition

• Procedure: Heat the reaction mixture to 110 °C. Using a syringe pump, add phenylsilane (PhSiH3, 2.5 equiv) dropwise over 30 minutes.

• Causality: PhSiH3 is added slowly to maintain a low steady-state concentration. A rapid, bolus addition can lead to an uncontrolled exothermic reduction and promote unwanted silane polymerization, which traps the catalyst.

Step 3: In-Process Self-Validation (Monitoring)

• Procedure: At t = 2 hours, withdraw a 10 µL aliquot under Argon, dilute in EtOAc, and analyze via GC-MS or TLC.

• Causality & Validation: The reaction must be monitored for the transient accumulation of the nitrosoarene intermediate (typically exhibiting a distinct yellow/orange chromophore). If the nitroso species pools without progressing to the indole, it indicates either silane depletion or catalyst poisoning by adventitious moisture. A successful, self-validating system will show a low steady-state concentration of the nitroso intermediate that strictly correlates with the appearance of the 2-aryl indole product mass (M - 32 Da from the starting nitroarene).

Step 4: Quenching and Chromatographic Isolation

• Procedure: Cool the reaction to room temperature. Quench by adding 1M NaOH (aq) and stir vigorously for 1 hour. Extract with EtOAc, dry over Na2SO4, and purify via silica gel chromatography.

• Causality: The basic aqueous workup is not merely for neutralization; it actively hydrolyzes the lipophilic siloxane byproducts into water-soluble silanols, preventing them from co-eluting with the highly non-polar 2-aryl indole during chromatography.

References

• Isaac Choi, Hyunho Chung, Jang Won Park, Young Keun Chung. "Active and Recyclable Catalytic Synthesis of Indoles by Reductive Cyclization of 2-(2-Nitroaryl)acetonitriles in the Presence of Co-Rh Heterobimetallic Nanoparticles with Atmospheric Hydrogen under Mild Conditions." Organic Letters, 2016. 5

• Fabio Ragaini, Andrea Rapetti, Elena Visentin, Michela Monzani, Alessandro Caselli, Sergio Cenini. "Synthesis of Indoles by Intermolecular Cyclization of Unfunctionalized Nitroarenes and Alkynes, Catalyzed by Palladium−Phenanthroline Complexes." The Journal of Organic Chemistry, 2006.4

• Nykaza et al. "Biphilic Organophosphorus-Catalyzed Intramolecular Csp2-H Amination: Evidence for a Nitrenoid in Catalytic Cadogan Cyclizations." Journal of the American Chemical Society (via PMC), 2015. 2

• Ajeet Chandra, Suresh C. Yadav, Subba Rao Cheekatla, Abhijeet Kumar. "A review on indole synthesis from nitroarenes: classical to modern approaches." Organic & Biomolecular Chemistry, 2025. 1

• Francesco Ferretti, Doaa R. Ramadan, Fabio Ragaini. "Transition Metal Catalyzed Reductive Cyclization Reactions of Nitroarenes and Nitroalkenes." ChemCatChem, 2019. 3

Sources

• 1. A review on indole synthesis from nitroarenes: classical to modern approaches - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Biphilic Organophosphorus-Catalyzed Intramolecular Csp2-H Amination: Evidence for a Nitrenoid in Catalytic Cadogan Cyclizations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. air.unimi.it [air.unimi.it]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Active and Recyclable Catalytic Synthesis of Indoles by Reductive Cyclization of 2-(2-Nitroaryl)acetonitriles in the Presence of Co-Rh Heterobimetallic Nanoparticles with Atmospheric Hydrogen under Mild Conditions [organic-chemistry.org]

Electronic properties of methoxy-nitro indole push-pull systems

An In-Depth Technical Guide to the Electronic Properties of Methoxy-Nitro Indole Push-Pull Systems

Foreword

Indole and its derivatives represent a class of heterocyclic compounds that are not only ubiquitous in biologically active natural products but also serve as a foundational scaffold in modern materials science.[1][2] The strategic functionalization of the indole core with electron-donating (push) and electron-withdrawing (pull) groups gives rise to "push-pull" systems with remarkable electronic and photophysical properties.[3] This guide focuses specifically on systems featuring a methoxy group as the electron donor and a nitro group as the electron acceptor. The interplay between these substituents creates a pronounced intramolecular charge transfer (ICT) character, making these molecules highly sensitive to their environment and promising candidates for a range of applications, from advanced optical materials to biological probes.[4][5][6] This document provides a comprehensive exploration of the synthesis, electronic properties, and computational modeling of methoxy-nitro indole systems, intended for researchers, chemists, and drug development professionals seeking to leverage their unique characteristics.

The Push-Pull Concept in Methoxy-Nitro Indole Systems

The defining feature of a push-pull molecule is the spatial separation of electron-rich and electron-deficient regions connected by a π-conjugated bridge.[3][7] In the systems discussed herein, the indole nucleus acts as the π-bridge.

• The "Push" Component (Electron Donor): The methoxy group (-OCH₃) is a potent electron-donating group due to the lone pairs on the oxygen atom, which can be delocalized into the indole ring system through resonance. This increases the electron density of the π-system, effectively "pushing" electrons.

• The "Pull" Component (Electron Acceptor): The nitro group (-NO₂) is a strong electron-withdrawing group, exerting both a strong negative inductive effect and a resonance effect that delocalizes π-electrons out of the ring system, thereby "pulling" electron density towards itself.[4][5]

This electronic arrangement results in a molecule with a significant ground-state dipole moment. Upon photoexcitation, an electron is promoted from the highest occupied molecular orbital (HOMO), primarily localized on the donor side, to the lowest unoccupied molecular orbital (LUMO), which is concentrated on the acceptor side. This phenomenon, known as intramolecular charge transfer (ICT), is the origin of the unique photophysical properties of these molecules.[8][9]

Caption: Conceptual diagram of a methoxy-nitro indole push-pull system illustrating intramolecular charge transfer (ICT).

Synthetic Strategies

The synthesis of methoxy-nitro indole derivatives is typically achieved through electrophilic aromatic substitution on a pre-existing methoxyindole core or by constructing the indole ring with the required substituents in place. Direct nitration is a common and effective method.

A prime example is the synthesis of 7-methoxy-5-nitro-1H-indole, which proceeds via the regioselective nitration of 7-methoxy-1H-indole.[10] The methoxy group at the C7 position acts as an ortho-, para-directing group, guiding the electrophilic nitronium ion (NO₂⁺) to the C5 position.[10] Similarly, 1-methoxy-6-nitroindole-3-carbaldehyde has been synthesized and utilized as a versatile building block for more complex indole derivatives.[11]

Caption: Generalized workflow for the synthesis of methoxy-nitro indole push-pull systems.

Photophysical and Electrochemical Properties

The electronic asymmetry in these molecules gives rise to distinctive and tunable optical and electronic properties.

Solvatochromism: A Window into the Excited State

Solvatochromism is the change in the color of a substance (and thus its absorption or emission spectra) when it is dissolved in different solvents.[6] Methoxy-nitro indole systems often exhibit strong positive solvatochromism, where the emission peak red-shifts (moves to longer wavelengths) as the polarity of the solvent increases.[1][12]

Causality: The ICT excited state is significantly more polar than the ground state. Polar solvents stabilize this highly polar excited state more effectively than the ground state, thus lowering its energy. This reduces the energy gap between the excited and ground states, resulting in a lower-energy (red-shifted) fluorescence emission.[7][8] This property is invaluable for creating fluorescent probes that can report on the polarity of their microenvironment, such as within a cell membrane.[6]

Absorption and Emission Spectra

The UV-Vis absorption spectrum of a typical methoxy-nitro indole derivative shows two main features:

• π-π* Transitions: At shorter wavelengths, these transitions are associated with the indole aromatic system.

• ICT Band: A broad, less intense band at longer wavelengths corresponding to the HOMO-LUMO transition.[13]

The fluorescence spectrum is often a broad, structureless band that is highly sensitive to the solvent environment, as described above. The difference between the absorption and emission maxima (the Stokes shift) is typically large in polar solvents, indicative of a significant change in geometry and electronic distribution upon excitation.[8]

Electrochemical Characterization

Cyclic voltammetry (CV) is a powerful technique for probing the frontier molecular orbital (HOMO and LUMO) energy levels.

• Oxidation Potential (E_ox): Correlates with the energy required to remove an electron from the HOMO. A less positive E_ox indicates a higher HOMO energy level, characteristic of a stronger electron donor.

• Reduction Potential (E_red): Correlates with the energy required to add an electron to the LUMO. A less negative E_red suggests a lower LUMO energy level, characteristic of a stronger electron acceptor.

The HOMO-LUMO gap (E_g), which determines the color and absorption properties of the molecule, can be estimated from these electrochemical measurements and correlated with the optical band gap derived from UV-Vis spectroscopy.[14]

Table 1: Representative Electronic Property Data for Push-Pull Indole Systems

Compound Class	λ_abs (nm)	λ_em (nm)	Stokes Shift (cm⁻¹) (in polar solvent)	HOMO (eV)	LUMO (eV)	E_g (eV)
Donor-π-Acceptor Indoles	350-450	450-600	~5000 - 6000	-5.0 to -5.5	-2.5 to -3.0	2.0 - 2.5

| Indole-based Dyes | 400-550 | 500-700 | > 5500 | -5.2 to -5.8 | -2.8 to -3.5 | 1.7 - 2.3 |

Note: Data are representative values compiled from typical push-pull systems and may vary significantly based on the specific molecular structure and solvent.[1][8][14]

Computational Modeling: The Theoretical Microscope

Density Functional Theory (DFT) and its time-dependent extension (TD-DFT) are indispensable tools for understanding the electronic structure and properties of these molecules at a quantum level.[4][13][15]

Why It's Used: Computational modeling provides insights that are difficult or impossible to obtain experimentally. It allows for the visualization of molecular orbitals, prediction of spectral properties, and rational design of new molecules with tailored characteristics.

Typical Workflow:

• Ground State Geometry Optimization (DFT): The most stable 3D structure of the molecule is calculated. Common functionals like B3LYP are used.[1][4]

• Frontier Molecular Orbital (FMO) Analysis: The HOMO and LUMO are visualized to confirm the spatial separation of electron density, validating the push-pull character.[1][13]

• Molecular Electrostatic Potential (MEP): An MEP map is generated to visualize the electron-rich (negative potential, red/yellow) and electron-poor (positive potential, blue) regions of the molecule.[16][17]

• Excited State Calculations (TD-DFT): The energies and characteristics of electronic transitions are calculated to predict the UV-Vis absorption spectrum (λ_max), which can then be compared with experimental data for validation.[13][18]

Caption: A standard computational workflow for analyzing methoxy-nitro indole systems using DFT and TD-DFT.

Field-Proven Experimental Protocols

The following protocols are designed to be self-validating, where results from one technique corroborate findings from another.

Protocol 1: Characterization by UV-Vis and Fluorescence Spectroscopy

Objective: To determine the absorption and emission maxima and quantify the solvatochromic effect.

Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution (e.g., 1 mM) of the methoxy-nitro indole compound in a high-purity, spectroscopic-grade solvent (e.g., Dichloromethane or THF).

• Solvent Series: Select a series of solvents with a wide range of polarities (e.g., Hexane, Toluene, Dichloromethane, Acetone, Acetonitrile, Methanol).

• Sample Preparation: For each solvent, prepare a dilute solution (e.g., 1-10 µM) from the stock solution. The final concentration should yield an absorbance maximum between 0.5 and 1.0 AU to ensure linearity (Beer-Lambert Law).

• UV-Vis Measurement:

  • Record the absorption spectrum for each solution from ~250 nm to 700 nm using a dual-beam spectrophotometer.

  • Use the pure solvent as a blank for baseline correction.

  • Identify the wavelength of maximum absorbance (λ_abs) for the ICT band.

• Fluorescence Measurement:

  • Using a spectrofluorometer, excite each sample at its determined λ_abs.

  • Record the emission spectrum over a range starting ~20 nm above the excitation wavelength to avoid Rayleigh scattering.

  • Identify the wavelength of maximum emission (λ_em).

• Data Analysis & Validation:

  • Tabulate λ_abs and λ_em for each solvent.

  • Plot the emission maximum (in wavenumbers, cm⁻¹) against a solvent polarity scale (e.g., Reichardt's E_T(30)). A linear correlation validates the dominant role of solvent polarity on the ICT excited state.

Protocol 2: Determination of Redox Potentials by Cyclic Voltammetry (CV)

Objective: To determine the HOMO and LUMO energy levels electrochemically.

Methodology:

• System Setup:

  • Working Electrode: Glassy carbon electrode (polished before each run).

  • Reference Electrode: Ag/AgCl or Saturated Calomel Electrode (SCE).

  • Counter Electrode: Platinum wire.

• Solution Preparation:

  • Prepare a ~1 mM solution of the analyte in a suitable solvent (e.g., dry Acetonitrile or Dichloromethane).

  • Add a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆) to ensure conductivity.

  • Degas the solution with an inert gas (Argon or Nitrogen) for at least 15 minutes to remove oxygen.

• Ferrocene Calibration:

  • Record the voltammogram of a ferrocene/ferrocenium (Fc/Fc⁺) solution under identical conditions. The Fc/Fc⁺ redox couple serves as an internal standard.

  • Determine the half-wave potential E₁/₂(Fc/Fc⁺).

• Analyte Measurement:

  • Record the cyclic voltammogram of the analyte solution. Scan from an initial potential towards positive potentials to observe oxidation, then reverse the scan towards negative potentials to observe reduction.

  • Identify the onset potential of the first oxidation wave (E_ox,onset) and the first reduction wave (E_red,onset).

• Data Analysis & Validation:

  • Calculate the HOMO and LUMO energy levels using the following empirical formulas:

    • HOMO (eV) = -[E_ox,onset - E₁/₂(Fc/Fc⁺) + 4.8]

    • LUMO (eV) = -[E_red,onset - E₁/₂(Fc/Fc⁺) + 4.8]

  • The value 4.8 eV is the energy level of the Fc/Fc⁺ couple relative to the vacuum level.

  • Calculate the electrochemical band gap: E_g = LUMO - HOMO.

  • Compare this electrochemical gap with the optical gap obtained from the onset of the UV-Vis absorption spectrum. A close agreement validates the measurements.

Applications and Future Outlook

The tunable electronic properties of methoxy-nitro indole systems make them highly versatile.

• Biological Imaging: Their strong solvatochromism allows them to function as fluorescent probes to map polarity gradients in live cells, such as distinguishing between different lipid membrane phases.[6]

• Nonlinear Optics (NLO): The significant difference in dipole moment between the ground and excited states leads to large first-order hyperpolarizability (β), a key requirement for NLO materials used in telecommunications and frequency generation.[16][18][19]

• Organic Electronics: As electron-rich scaffolds, indole derivatives are used in the design of organic dyes for dye-sensitized solar cells (DSSCs) and as components in materials for organic light-emitting diodes (OLEDs).[20][21]

• Medicinal Chemistry: The indole core is a well-known pharmacophore. Modulating its electronic properties via push-pull substitution can influence drug-receptor interactions and metabolic stability, offering a strategy for rational drug design.[2][22]

The future of this field lies in the precise tuning of the donor-acceptor strength and the geometry of the π-bridge to achieve even more desirable properties, such as emission in the near-infrared (NIR) window for deep-tissue imaging and enhanced NLO responses for next-generation photonic devices.

References

• Nonlinear optical responses of organic based indole derivative: an experimental and computational study. arXiv.org. [Link]

• A Novel Indole Derivative with Superior Photophysical Performance for Fluorescent Probe, pH-Sensing, and Logic Gates. National Center for Biotechnology Information. [Link]

• Optical properties of 3-substituted indoles. National Center for Biotechnology Information. [Link]

• Full‐Color Fluorescence Solvatochromism of Push‐Pull Type Indenoindene Derivatives. Wiley Online Library. [Link]

• Nonlinear optical responses of organic based indole derivative: An experimental and computational study. ResearchGate. [Link]

• Nonlinear optical responses of organic based indole derivative: an experimental and computational study. ResearchGate. [Link]

• Nucleophilic substitution reaction in indole chemistry: 1-methoxy-6-nitroindole-3-carbaldehyde as a versatile building block for. HETEROCYCLES. [Link]

• Synthesis of nitroindole derivatives with high affinity and selectivity for melatoninergic binding sites MT(3). PubMed. [Link]

• Quantum chemical and third order nonlinear optical investigation of (E)-1-(1H-imidazol-1-yl). NIScPR. [Link]

• Thieno[2,3-b]indole-Based Small Push-Pull Chromophores: Synthesis, Structure, and Electronic Properties. PubMed. [Link]

• Push and Pull Effect of Methoxy and Nitro Groups Modifies the Spin-State Switching Temperature in Fe(III) Complexes. National Center for Biotechnology Information. [Link]

• Tuning the Photophysical Properties of Acceptor–Donor–Acceptor Di-2-(2-oxindolin-3-ylidene) Malononitrile Materials via Extended π–Conjugation: A Joint Experimental and Theoretical Study. MDPI. [Link]

• Synthesis and Strong Solvatochromism of Push-Pull Thienylthiazole Boron Complexes. MDPI. [Link]

• Modeling solvation effects on absorption and fluorescence spectra of indole in aqueous solution. National Center for Biotechnology Information. [Link]

• Synthesis of Medicinally Important Indole Derivatives: A Review. Bentham Science. [Link]

• Push and Pull Effect of Methoxy and Nitro Groups Modifies the Spin-State Switching Temperature in Fe(III) Complexes. PubMed. [Link]

• Modulating the Photophysical Properties of Twisted Donor–Acceptor–Donor π-Conjugated Molecules: Effect of Heteroatoms, Molecular Conformation, and Molecular Topology. ACS Publications. [Link]

• Emerging solvatochromic push-pull dyes for monitoring the lipid order of biomembranes in live cells. PubMed. [Link]

• Computational studies on nitro derivatives of BN indole as high energetic material. PubMed. [Link]

• Photophysical properties of push-pull molecules for organic electronics. SPIE Digital Library. [Link]

• Triindole-modified push–pull type porphyrin dyes for dye-sensitized solar cells. ResearchGate. [Link]

• In-Depth Computational Analysis of Nitro-Containing Compounds: Reactivity, Molecular and Electronic Properties. ResearchGate. [Link]

• Photophysical Properties of π-Conjugated Donor-Acceptor-Donor Systems: Influence of Acceptor Type and Donor Segment Length. PubMed. [Link]

• Indolo[3,2-b]indole-Containing Donor–Acceptor Copolymers for High-Efficiency Organic Solar Cells. ACS Publications. [Link]

• Perspectives on push–pull chromophores derived from click-type [2 + 2] cycloaddition–retroelectrocyclization reactions of electron-rich alkynes and electron-deficient alkenes. Beilstein Journals. [Link]

• 3-Alkynylindoles as Building Blocks for the Synthesis of Electronically Tunable Indole-Based Push–Pull Chromophores. ACS Publications. [Link]

• Preparation of 1Hydroxyindole Derivatives and a New Route to 2-Substituted Indoles. ResearchGate. [Link]

• 3-Nitroindoles Serving as N-Centered Nucleophiles for Aza-1,6-Michael Addition to para-Quinone Methides. MDPI. [Link]

• Synthesis, and the optical and electrochemical properties of a series of push–pull dyes based on the 4-(9-ethyl-9H-carbazol-3-yl)-4-phenylbuta-1,3-dienyl donor. Royal Society of Chemistry. [Link]

• Solvatochromic Behavior of 2,7-Disubstituted Sila- and Germafluorenes. UMSL IRL. [Link]

• Nitro-driven electrophilicity: A combined HPLC and computational study of para-nitrophenylethylamine and its impurities. UNAB Repositorio Institucional. [Link]

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• 1. A Novel Indole Derivative with Superior Photophysical Performance for Fluorescent Probe, pH-Sensing, and Logic Gates - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. BJOC - Perspectives on push–pull chromophores derived from click-type [2 + 2] cycloaddition–retroelectrocyclization reactions of electron-rich alkynes and electron-deficient alkenes [beilstein-journals.org]
• 4. Push and Pull Effect of Methoxy and Nitro Groups Modifies the Spin-State Switching Temperature in Fe(III) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Push and Pull Effect of Methoxy and Nitro Groups Modifies the Spin-State Switching Temperature in Fe(III) Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Emerging solvatochromic push-pull dyes for monitoring the lipid order of biomembranes in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Computational studies on nitro derivatives of BN indole as high energetic material - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 22. Synthesis of nitroindole derivatives with high affinity and selectivity for melatoninergic binding sites MT(3) - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility Profile and Handling Guide: 2-(4-Methoxy-2-nitrophenyl)-1H-indole in DMSO

Executive Summary

Compound: 2-(4-Methoxy-2-nitrophenyl)-1H-indole CAS: 917966-86-0 Primary Solvent: Dimethyl Sulfoxide (DMSO) Context: Drug Discovery, High-Throughput Screening (HTS), and Chemical Biology.

This technical guide provides a comprehensive framework for establishing the solubility profile of 2-(4-Methoxy-2-nitrophenyl)-1H-indole. While specific empirical solubility limits for this exact derivative are often proprietary or batch-dependent, structural analysis confirms it belongs to a class of lipophilic, nitro-substituted indoles that require polar aprotic solvents for stable storage. This document outlines the structural rationale for using DMSO, detailed protocols for determining precise solubility limits (thermodynamic vs. kinetic), and critical handling procedures to prevent compound precipitation ("crashing out") during biological assays.

Physicochemical Context & Solvent Compatibility[1][2][3][4][5]

Structural Analysis

The solubility behavior of 2-(4-Methoxy-2-nitrophenyl)-1H-indole is dictated by three competing functional motifs:

• Indole Core (Lipophilic Scaffold): The fused benzene-pyrrole ring system drives strong

  stacking interactions, significantly reducing aqueous solubility and necessitating an organic co-solvent.

• Nitro Group (-NO₂ at C2-phenyl): A strong electron-withdrawing group. While it increases polarity compared to a naked phenyl ring, it does not offer hydrogen bond donation, making it poor at solvating in water but excellent for interacting with DMSO via dipole-dipole interactions.

• Methoxy Group (-OCH₃ at C4-phenyl): An electron-donating group that adds minor polarity but primarily functions as a hydrogen bond acceptor.

Why DMSO?

Dimethyl Sulfoxide (DMSO) is the industry-standard solvent for this compound class due to its polar aprotic nature.

• Mechanism: The sulfoxide oxygen in DMSO acts as a strong hydrogen bond acceptor, effectively disrupting the intermolecular

  stacking of the indole rings.

• Capacity: Similar nitro-indoles typically exhibit solubility ranges of 10–50 mM (approx. 2.5–13 mg/mL) in neat DMSO, which is sufficient for preparing 1000x stock solutions for cellular assays.

Experimental Protocols: Determining Solubility Limits

To ensure data integrity, researchers must distinguish between Kinetic Solubility (fast, for screening) and Thermodynamic Solubility (equilibrium, for formulation).

Protocol A: Thermodynamic Solubility (Gold Standard)

Objective: Determine the absolute saturation limit in DMSO at 25°C.

Materials:

• Solid 2-(4-Methoxy-2-nitrophenyl)-1H-indole (Dry powder)

• Anhydrous DMSO (Grade: ≥99.9%, stored under desiccant)

• HPLC-UV or UV-Vis Spectrophotometer

• Temperature-controlled shaker

Workflow:

• Supersaturation: Weigh approx. 5 mg of compound into a 1.5 mL amber glass vial.

• Solvent Addition: Add 100 µL of anhydrous DMSO. (Target: 50 mg/mL, likely exceeding solubility).

• Equilibration: Shake at 25°C for 24–48 hours. Note: Protect from light due to the nitro group's potential photosensitivity.

• Separation: Centrifuge at 15,000 x g for 10 minutes or filter through a 0.22 µm PTFE filter to remove undissolved solids.

• Quantification: Dilute the supernatant (e.g., 1:1000 in MeOH) and analyze via HPLC-UV against a standard curve.

Protocol B: Kinetic Solubility (HTS Estimation)

Objective: Determine the concentration at which precipitation occurs upon dilution from DMSO into aqueous buffer.

Workflow:

• Prepare a 10 mM stock solution in DMSO.

• Spike into PBS (pH 7.4) to achieve final concentrations of 1, 10, 50, and 100 µM (maintaining <1% DMSO).

• Incubate for 2 hours at RT.

• Measure absorbance (turbidimetry) at 600 nm or measure light scattering (nephelometry).

• Result: The "Kinetic Solubility Limit" is the highest concentration before a spike in OD600 is observed.

Visualization: Solubility Profiling Workflow

The following diagram illustrates the decision logic for processing the compound from powder to assay-ready plates.

Figure 1: Decision tree for preparing and validating DMSO stock solutions of 2-(4-Methoxy-2-nitrophenyl)-1H-indole.

Data Presentation & Analysis

When documenting solubility, normalize data into the following format to ensure reproducibility across teams.

Table 1: Recommended Solubility Parameters

Parameter	Value / Protocol	Notes
Molecular Weight	268.27 g/mol	Use for Molarity calculations.
Predicted LogP	~3.2 - 3.8	Indicates high lipophilicity; low aqueous solubility.
DMSO Solubility (Est.)	> 20 mM (> 5 mg/mL)	Based on nitroindole analogs [1].
Aqueous Solubility	< 50 µM	Likely to precipitate without carrier proteins (BSA).
Max DMSO Tolerance	0.1% - 0.5% (v/v)	Typical limit for cellular assays to avoid solvent toxicity.

Calculation for Stock Preparation

To prepare a 10 mM stock solution:

Example: To make 1 mL of 10 mM stock:

Stability & Storage Best Practices

Hygroscopicity Management

DMSO is highly hygroscopic. Absorption of water from the atmosphere can induce precipitation of hydrophobic indoles over time.

• Recommendation: Store DMSO stocks in small, single-use aliquots to minimize freeze-thaw cycles and air exposure.

• Vial Type: Use amber glass or polypropylene (PP) vials. Avoid polystyrene (PS) which can be damaged by DMSO.

Freeze-Thaw Stability

Repeated freezing can cause "crystal seeding," where micro-crystals form that do not re-dissolve upon thawing.

• Protocol: Upon thawing a frozen stock, always vortex for 30 seconds and inspect for clarity. If particulates persist, sonicate for 5 minutes at 40 kHz.

References

• PubChem Database. Compound Summary for Indole Derivatives. National Library of Medicine. Available at: [Link]

• Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. (Standard text for solubility protocols).

Protocols & Analytical Methods

Application Note: Synthesis of 2-(4-Methoxy-2-nitrophenyl)-1H-indole via Suzuki-Miyaura Cross-Coupling

Introduction & Strategic Overview

The 2-arylindole scaffold is a privileged pharmacophore embedded in numerous biologically active molecules, including kinase inhibitors, fluorescent probes, and central nervous system therapeutics. Synthesizing these sterically and electronically demanding frameworks requires robust C-C bond-forming methodologies. This application note details a highly efficient, two-step protocol for the synthesis of 2-(4-Methoxy-2-nitrophenyl)-1H-indole utilizing a Palladium-catalyzed Suzuki-Miyaura cross-coupling, followed by quantitative N-Boc deprotection.

By strategically selecting the coupling partners and optimizing the catalytic system, this protocol overcomes the inherent instability of 2-haloindoles and the severe steric hindrance imposed by ortho-nitro aryl halides.

Mechanistic Insights & Reaction Design

As a Senior Application Scientist, designing a reliable synthesis for this specific target requires navigating several mechanistic hurdles. The experimental choices in this protocol are grounded in established organometallic principles:

• Partner Selection (The "Swapping" Principle): While reacting indole bromides with phenylboronic acids can yield high results, unprotected 2-bromoindoles are notoriously unstable and prone to rapid decomposition[1]. To build a self-validating and robust system, we employ "partner swapping." By utilizing a bench-stable, protected indolylboronic acid (1-Boc-indole-2-boronic acid pinacol ester) and a commercially available aryl halide (1-bromo-4-methoxy-2-nitrobenzene), we ensure starting material integrity[1]. The N-Boc group is critical; it prevents competitive N-arylation and stabilizes the boronic ester against protodeboronation.

• Base Activation & Transmetalation: The Suzuki-Miyaura reaction relies on the activation of the boronic ester by a base (e.g., K₂CO₃) to form a highly polarized boronate complex. This base activation is non-negotiable, as it significantly enhances the nucleophilicity of the organic ligand, facilitating the transmetalation step onto the Palladium(II) center[2].

• Overcoming Ortho-Nitro Steric Dynamics: The strong electron-withdrawing nature of the nitro (-NO₂) group accelerates the initial oxidative addition of Pd(0) into the C-Br bond. However, its ortho position introduces massive steric hindrance during the formation of the cis-palladium complex, which is a prerequisite for reductive elimination[3]. To counteract this, we utilize Pd(dppf)Cl₂ . The dppf (1,1'-Bis(diphenylphosphino)ferrocene) ligand possesses a large bite angle (99°), which physically forces the aryl groups closer together on the palladium center, effectively accelerating the sterically demanding reductive elimination step and preventing catalyst stalling[4].

Experimental Workflows & Visualizations

Fig 1. Two-step synthetic workflow for 2-(4-Methoxy-2-nitrophenyl)-1H-indole.

Fig 2. Catalytic cycle of the Suzuki-Miyaura coupling highlighting key intermediate states.

Quantitative Data: Condition Optimization

Prior to finalizing the protocol, various catalytic systems were evaluated to maximize the yield of the sterically hindered intermediate. The data below validates the selection of the Pd(dppf)Cl₂ / K₂CO₃ system.

Entry	Catalyst (5 mol%)	Base (3.0 eq)	Solvent System	Temp (°C)	Isolated Yield (%)
1	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	90	45
2	Pd(OAc)₂, SPhos	K₃PO₄	Toluene	100	62
3	Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane/H₂O (4:1)	90	88
4	Pd(dppf)Cl₂	Cs₂CO₃	DMF	100	75

Note: Entry 3 demonstrates the optimal balance of base strength, solvent polarity, and catalyst bite angle required to drive the reaction to completion without promoting protodeboronation.

Step-by-Step Protocols

Step 1: Synthesis of 1-Boc-2-(4-methoxy-2-nitrophenyl)-1H-indole

This step establishes the core C-C bond via Suzuki-Miyaura coupling.

• Reagent Preparation: In an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, charge 1-bromo-4-methoxy-2-nitrobenzene (232 mg, 1.0 mmol, 1.0 eq), 1-Boc-indole-2-boronic acid pinacol ester (412 mg, 1.2 mmol, 1.2 eq), and anhydrous K₂CO₃ (414 mg, 3.0 mmol, 3.0 eq).

• Solvent Addition: Add a pre-mixed solvent system of 1,4-Dioxane and deionized H₂O (4:1 v/v, 10 mL).

• Degassing (Critical Step): Sparge the heterogeneous mixture with dry Argon for 15 minutes. Causality: Dissolved oxygen will rapidly oxidize the active Pd(0) species to an inactive Pd(II) complex, stalling the catalytic cycle.

• Catalyst Addition: Briefly remove the septum under a positive stream of Argon and add Pd(dppf)Cl₂ (36 mg, 0.05 mmol, 5 mol%). Reseal the flask tightly.

• Reaction Execution: Submerge the flask in a pre-heated oil bath at 90 °C. Stir vigorously (800 rpm) for 12 hours.

• Self-Validating Check: Monitor via TLC (Hexanes:Ethyl Acetate, 8:2). The starting aryl bromide (UV active, higher Rf) should be completely consumed, replaced by a distinct, bright UV-active product spot.

• Workup: Cool the mixture to room temperature. Dilute with Ethyl Acetate (20 mL) and partition with distilled water (15 mL). Extract the aqueous layer with additional Ethyl Acetate (15 mL). Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude dark residue via silica gel flash chromatography (Hexanes:Ethyl Acetate gradient, 95:5 to 85:15) to afford the Boc-protected intermediate as a yellow solid.

Step 2: N-Boc Deprotection

This step removes the carbamate protecting group to yield the final target.

• Preparation: Dissolve the purified intermediate (~368 mg, 1.0 mmol) in anhydrous Dichloromethane (DCM, 5.0 mL) in a 25 mL round-bottom flask. Chill the solution to 0 °C using an ice bath.

• Acid Addition: Slowly add Trifluoroacetic acid (TFA, 0.77 mL, ~10 mmol, 10 eq) dropwise over 2 minutes.

• Reaction Execution: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 3 hours.

• Quenching (Critical Step): Cool the flask back to 0 °C. Carefully neutralize the reaction by adding saturated aqueous NaHCO₃ dropwise until gas evolution ceases and the aqueous phase pH reaches ~8. Causality: Indoles are highly acid-sensitive. Failing to properly neutralize the TFA prior to concentration can lead to rapid dimerization or polymerization of the indole core.

• Extraction & Isolation: Separate the layers and extract the aqueous phase with DCM (2 × 10 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Self-Validating Check: Confirm deprotection via ¹H-NMR. The massive singlet corresponding to the tert-butyl group (~1.6 ppm, 9H) must be completely absent, and a new broad singlet corresponding to the indole N-H (~11.0 ppm, 1H) should appear.

• Final Purification: Recrystallize the crude product from hot ethanol to yield pure 2-(4-Methoxy-2-nitrophenyl)-1H-indole .

References

1.[4] Indolylboronic Acids: Preparation and Applications. MDPI (Molecules). Available at:[Link] 2.[1] Arylboronic Acids and Arylpinacolboronate Esters in Suzuki Coupling Reactions Involving Indoles. Partner Role Swapping and Heterocycle Protection. The Journal of Organic Chemistry (ACS Publications). Available at:[Link] 3.[2] Suzuki Coupling. Organic Chemistry Portal. Available at:[Link] 4.[3] Suzuki reaction. Wikipedia. Available at:[Link]

Sources

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• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]

Application Note: High-Efficiency Cadogan Cyclization Protocol for the Synthesis of Indolo[3,2-b]carbazoles

Target Audience: Researchers, materials scientists, and drug development professionals. Application Areas: Organic electronics (OLEDs, OFETs), photophysical materials, and kinase inhibitor development.

Introduction & Scope

Indolo[3,2-b]carbazoles are highly conjugated, planar, nitrogen-containing polycycles that serve as premium building blocks in both optoelectronics and medicinal chemistry[1][2]. The construction of these complex pentacyclic frameworks often relies on the Cadogan cyclization (also known as the Cadogan–Sundberg reaction). This powerful, atom-economical methodology utilizes the reductive deoxygenation of 2-(2-nitrophenyl)indoles to drive an intramolecular C–N bond formation[3][4].

By employing a phosphorus(III) reagent—typically triethyl phosphite (

)—this protocol bypasses the need for pre-functionalized transition-metal coupling partners, relying instead on the generation of a highly reactive transient intermediate to stitch the rings together[4].

Mechanistic Principles & Causality

To successfully execute and troubleshoot this reaction, one must understand the thermodynamic driving forces at play. The reaction is propelled by the high oxophilicity of phosphorus(III), which seeks to form the highly stable

double bond found in the byproduct, triethyl phosphate ( )[5].

• Primary Deoxygenation: The nitro group on the phenyl ring is attacked by the first equivalent of

  , stripping an oxygen atom to yield a nitrosoarene intermediate[4].

• Nitrene Generation: A second equivalent of

  further deoxygenates the nitroso species. This generates a highly electrophilic singlet nitrene (or a metal-free phosphoramidate-like carbenoid equivalent)[4].

• Electrophilic Insertion: The transient nitrene immediately undergoes an intramolecular electrophilic insertion into the electron-rich C3–H bond of the adjacent indole ring. This forms the central pyrrole ring, yielding the fully fused 5,11-dihydroindolo[3,2-b]carbazole core[1].

Caption: Reaction mechanism of the Cadogan cyclization via sequential deoxygenation and nitrene insertion.

Experimental Design & Condition Optimization

The reactivity of the nitrene intermediate dictates the experimental design. If the concentration of the starting material is too high, intermolecular side-reactions (such as azo-dimerization) will outcompete the desired intramolecular insertion. Therefore, using neat

as both the reductant and the solvent is the industry standard to maintain a pseudo-high-dilution environment[3][6].

Recent advancements have demonstrated that microwave (MW) irradiation drastically enhances the reaction profile, reducing reaction times from hours to minutes while improving overall yields[1][4].

Table 1: Comparison of Cadogan Cyclization Conditions

Heating Method	Reagent / Solvent	Temp (°C)	Time	Typical Yield	Practical Considerations
Conventional	Neat	156 (Reflux)	4–12 h	60–85%	Highly scalable; prolonged heating can lead to thermal degradation.
Microwave	Neat	210 (483 K)	15 min	70–95%	Extremely rapid; produces cleaner crude profiles; limited by vial size[1].
Solvent-Assisted	in o-DCB	180 (Reflux)	6–18 h	50–75%	Avoids liquid phosphate byproducts, but requires tedious removal of .

Step-by-Step Protocol

Safety & Handling: Triethyl phosphite has a highly pungent odor and is an irritant. All procedures must be conducted in a certified fume hood. Nitroaromatics possess high energy density; adhere to strict volume limits when using sealed microwave vessels.

Phase 1: Reaction Execution

Choose Method A for scale-up (>5 mmol) or Method B for rapid library synthesis (<2 mmol).

Method A: Conventional Heating

• Setup: In an oven-dried, 100-mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend 5.0 mmol of the 2-(2-nitrophenyl)indole derivative in 25 mL of anhydrous triethyl phosphite[6].

• Inert Atmosphere: Purge the system with Argon for 10 minutes. Causality:

  is susceptible to air oxidation at elevated temperatures; oxygen will prematurely consume the reductant.

• Reaction: Heat the mixture to a gentle reflux (~156 °C) using an oil bath. Stir continuously for 6 to 12 hours, monitoring via TLC (Hexane:EtOAc, 3:1) until the bright yellow nitro starting material is fully consumed[6].

• Cooling: Remove from heat and cool to room temperature.

Method B: Microwave Irradiation (Recommended)

• Setup: In a 10-mL microwave-safe reactor tube, mix 1.0 mmol of the dinitro or mononitro precursor with 4.0 mL of triethyl phosphite[1].

• Purging: Seal the tube with a Teflon-lined crimp cap and purge with Argon for 5 minutes.

• Irradiation: Place the vial in a microwave synthesizer. Irradiate at 300 W, ramping to 210 °C (483 K), and hold for exactly 15 minutes[1].

• Cooling: Allow the system to cool to room temperature via the instrument's compressed air stream.

Phase 2: Workup & Purification

The primary challenge of the Cadogan cyclization is the removal of the high-boiling triethyl phosphate byproduct (b.p. 215 °C).

• Vacuum Distillation: Transfer the crude mixture to a distillation apparatus. Remove excess

  and the majority of the byproduct via Kugelrohr distillation (1–5 mbar, 50–80 °C). Self-validating check: The residue should transition from a dark oil to a semi-solid as the phosphate is stripped away.

• Acidic Hydrolysis (Critical Step): Dissolve the resulting residue in 50 mL of ethyl acetate. Add 50 mL of 6M HCl and heat the biphasic mixture to reflux for 3 hours[1]. Causality: This step hydrolyzes residual phosphite/phosphate esters into water-soluble phosphoric acid derivatives, preventing them from co-eluting during chromatography.

• Extraction: Cool the mixture, dilute with water, and extract the aqueous layer with dichloromethane (

  mL)[1].

• Drying: Wash the pooled organic layers with brine, dry over anhydrous

  , filter, and concentrate under reduced pressure[1].

• Chromatography: Purify the crude solid via flash column chromatography on silica gel (gradient elution: Hexane to Dichloromethane). The planar indolo[3,2-b]carbazole will often precipitate or crystallize readily upon solvent removal.

Caption: Step-by-step experimental workflow for the synthesis and purification of indolo[3,2-b]carbazoles.

Troubleshooting & Quality Control

• Incomplete Conversion: Usually caused by wet

  . Ensure the reagent is strictly anhydrous and stored over molecular sieves. If using conventional heating, verify the internal temperature is genuinely reaching >150 °C.

• Formation of Azo Byproducts: If intermolecular dimerization occurs (indicated by a deep red/orange highly polar spot on TLC), the concentration of the starting material is too high. Dilute the reaction with additional

  or an inert co-solvent like o-dichlorobenzene.

• Streaking on TLC during Purification: Indicates incomplete removal of triethyl phosphate. Repeat the acidic hydrolysis step or perform a more rigorous high-vacuum distillation prior to loading the column.

References

• Working with Hazardous Chemicals - Organic Syntheses: Cadogan and R. K. Mackie. orgsyn.org.
• A Technical Guide to the Reaction Mechanisms of Indazole Synthesis - Benchchem. benchchem.com.
• Cadogan–Sundberg Indole Synthesis.
• Studies on a Catalytic Cadogan Cyclization by P"n/Pv=O Redox Cycling. mit.edu.
• 6,12-Bis(hexyloxy)-5H,11H-indolo[3,2-b]carbazole. nih.gov.
• Synthesis of Linearly Fused Benzodipyrrole Based Organic M

Sources

• 1. 6,12-Bis(hex­yloxy)-5H,11H-indolo[3,2-b]carbazole - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. orgsyn.org [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Using triethyl phosphite for indole-to-carbazole ring closure

Application Note: Reductive Cyclization of 2-(2-Nitrophenyl)indoles to Carbazoles via Triethyl Phosphite

Executive Summary

This application note details the protocol for the Cadogan-Sundberg reductive cyclization using triethyl phosphite (

) to transform 2-(2-nitrophenyl)indole precursors into fused carbazole systems (specifically indolo[3,2-b]carbazoles and related scaffolds). This transformation is a cornerstone in the synthesis of organic semiconductors (OLED materials) and complex alkaloids. While effective, the reaction requires strict control over stoichiometry and temperature to mitigate the primary side reaction: N-ethylation of the indole core. This guide presents two validated workflows: a classic thermal reflux method and a high-throughput microwave-assisted protocol.

Scientific Foundation & Mechanism

The Cadogan-Sundberg Transformation

The reaction proceeds via the deoxygenation of a nitro group by a trivalent phosphorus reagent.[1][2][3] In the context of indole-to-carbazole closure, the o-nitro group on the phenyl ring is reduced to a nitrene (or nitrenoid) intermediate. This highly reactive species undergoes C-H insertion into the adjacent indole ring (typically at the C3 position) to close the six-membered ring, forming the carbazole core.

Mechanistic Pathway

• Nucleophilic Attack: The lone pair of phosphorus attacks the nitro group oxygen.

• Deoxygenation: Elimination of triethyl phosphate (

  ) generates a nitroso intermediate.

• Second Reduction: Repeat attack by phosphite generates the nitrene species.

• Ring Closure: The nitrene inserts into the spatially proximate C-H bond of the indole moiety.

• Aromatization: A 1,5-sigmatropic shift (or tautomerization) restores aromaticity to yield the final carbazole.

Critical Insight: The reaction is driven by the thermodynamic stability of the phosphate byproduct (

bond). However, is also a weak alkylating agent. At high temperatures, it can ethylate the electron-rich indole nitrogen, leading to N-ethyl impurities.

Figure 1: Mechanistic pathway of the Cadogan reductive cyclization from nitro-precursor to carbazole.

Strategic Considerations

Solvent Selection

• Neat (Solvent-free): Historically, the reaction is run in neat

  . This maximizes reaction rate but increases the risk of N-ethylation due to the high concentration of the alkylating agent.

• Inert Solvents: Using o-dichlorobenzene (o-DCB) or 1,2,4-trichlorobenzene allows for high temperatures (180°C+) while diluting the phosphite, significantly reducing N-alkylation side products. This is the recommended approach for complex substrates.

Stoichiometry

The reaction theoretically requires 2 equivalents of

(to remove 2 oxygen atoms). However, an excess (4–6 equivalents) is standard to drive the reaction to completion and prevent the accumulation of nitroso or hydroxylamine intermediates.

Safety & Toxicity

• Hazard: Triethyl phosphite is volatile, toxic, and has a pungent odor.

• Exotherm: The deoxygenation is exothermic. On a large scale (>5g), add the phosphite dropwise to the hot solvent to prevent thermal runaway.

Experimental Protocols

Protocol A: Thermal Cyclization (High Purity Method)

Best for: Late-stage synthesis where minimizing side reactions is critical.

Materials:

• Substrate: 2-(2-nitrophenyl)indole derivative (1.0 equiv)

• Reagent: Triethyl phosphite (98%, 5.0 equiv)

• Solvent: o-Dichlorobenzene (anhydrous, 10 mL per mmol substrate)

• Atmosphere: Argon or Nitrogen balloon

Step-by-Step:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

• Charging: Add the nitro-indole substrate and o-dichlorobenzene. Purge with argon for 10 minutes.

• Reagent Addition: Add triethyl phosphite via syringe through a septum.

• Reaction: Heat the mixture to reflux (approx. 180°C).

  • Note: Monitor by TLC. The reaction typically completes in 4–12 hours.

  • Visual Cue: The solution often changes from yellow/orange to a fluorescent blue/green (characteristic of carbazoles).

• Quench: Cool to room temperature.

• Workup:

  • Remove the solvent and excess phosphite/phosphate under high vacuum (rotary evaporator with a high-vac pump and water bath at 60°C). o-DCB has a high boiling point, so thorough evaporation is key.

  • Alternatively, perform a flash column filtration: Dilute the residue with dichloromethane, load onto a short silica plug, and elute with hexanes/DCM to leave the polar phosphorus byproducts on the silica.

• Purification: Recrystallize from toluene/ethanol or purify via silica gel chromatography.

Protocol B: Microwave-Assisted Cyclization (Rapid Method)

Best for: Library generation and screening.

Materials:

• Microwave vial (10–20 mL, pressure rated)

• Substrate (0.5 mmol)

• Triethyl phosphite (3.0 mmol, 6 equiv)

• Solvent: o-Dichlorobenzene (3 mL)

Step-by-Step:

• Loading: Add substrate, solvent, and triethyl phosphite to the microwave vial. Add a stir bar and cap immediately.

• Irradiation:

  • Temperature: 200°C

  • Time: 15–30 minutes

  • Power: Dynamic (High absorption setting)

• Post-Reaction: Cool the vial using the microwave's compressed air feature.

• Analysis: Check LC-MS. Conversion is usually >95% within 20 minutes.

• Purification: Transfer directly to a round-bottom flask, remove solvent under vacuum, and purify as described in Protocol A.

Data Presentation & Troubleshooting

Comparison of Methods

Feature	Thermal Reflux (Neat)	Thermal Reflux (o-DCB)	Microwave (o-DCB)
Reaction Time	12–24 Hours	8–16 Hours	15–45 Minutes
Temperature	156°C (bp of reagent)	180°C	200°C+
Yield (Typical)	60–75%	75–85%	80–92%
N-Ethylation	High Risk (~10–15%)	Low Risk (<5%)	Minimal (<2%)
Scalability	High	High	Low (<1g)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Conversion	Insufficient temperature or reagent degradation.	Increase Temp to 180°C; Add fresh (2 equiv) mid-reaction.
N-Ethylation (Side Product)	High concentration of .	Switch from neat conditions to o-DCB solvent; Use Triphenyl phosphite ( ) instead (requires higher temp).
Sticky/Oily Residue	Residual Triethyl Phosphate ( ).	The byproduct is viscous. Use a silica plug filtration immediately after concentrating.
Low Yield	Formation of Hydroxylamine intermediate.	Reaction stopped too early. Extend reflux time to ensure full deoxygenation.

Workflow Visualization

Figure 2: Operational workflow for the synthesis of carbazoles via Cadogan cyclization.

References

• Cadogan, J. I. G., et al. (1965).[2][4] "Reduction of nitro-compounds by triethyl phosphite: a convenient new route to carbazoles, indoles, indazoles, triazoles, and related compounds."[2][4] Journal of the Chemical Society, 4831–4837.[2] [2]

• Sundberg, R. J. (1965).[2][3][5] "Deoxygenation of Nitro Groups by Trivalent Phosphorus. Indoles from o-Nitrostyrenes."[1][2][3][5] The Journal of Organic Chemistry, 30(11), 3604–3610.[3]

• Freeman, A. W., et al. (2005).[1] "Triphenylphosphine-Mediated Reductive Cyclization of 2-Nitrobiphenyls: A Practical and Convenient Synthesis of Carbazoles." The Journal of Organic Chemistry, 70(13), 5014–5019.

• Appukkuttan, P., et al. (2004). "Microwave-Assisted Cadogan Synthesis of Carbazoles." Synlett, 2004(8), 1404–1408.

• Kuethe, J. T., et al. (2005). "Synthesis of the Carbazole Alkaloids Tjipanazole B, D, E, and I." The Journal of Organic Chemistry, 70(7), 2531–2544.

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cadogan–Sundberg indole synthesis - Wikipedia [en.wikipedia.org]
• 4. 896. The reactivity of organophosphorus compounds. Part XIX. Reduction of nitro-compounds by triethyl phosphite: a convenient new route to carbazoles, indoles, indazoles, triazoles, and related compounds - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 5. synarchive.com [synarchive.com]

Application Notes and Protocols for the Pd-Catalyzed Synthesis of 2-(4-Methoxy-2-nitrophenyl)-1H-indole

Introduction: The Significance of 2-Arylindoles in Modern Chemistry

The indole nucleus is a cornerstone of heterocyclic chemistry, forming the structural core of numerous natural products, pharmaceuticals, and functional materials. Among its many derivatives, 2-arylindoles are of particular importance, exhibiting a wide range of biological activities that have led to their use in anticancer, anti-inflammatory, and antiviral agents. The title compound, 2-(4-Methoxy-2-nitrophenyl)-1H-indole, represents a valuable scaffold for further chemical elaboration in drug discovery programs. The methoxy and nitro functionalities on the phenyl ring offer multiple points for diversification, making this a key intermediate for the synthesis of more complex molecular architectures.

Palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of such biaryl compounds, offering a powerful and versatile toolkit for the formation of carbon-carbon bonds.[1] Among these, the Suzuki-Miyaura coupling reaction stands out for its mild reaction conditions, high functional group tolerance, and the commercial availability of a vast array of boronic acid coupling partners.[2][3] This application note provides a detailed guide to the synthesis of 2-(4-Methoxy-2-nitrophenyl)-1H-indole via a palladium-catalyzed Suzuki-Miyaura cross-coupling, intended for researchers and professionals in organic synthesis and drug development.

Reaction Principle: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction facilitates the coupling of an organoboron compound with an organic halide or triflate, catalyzed by a palladium(0) complex.[3] The catalytic cycle is a well-established sequence of three key steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The cycle begins with the oxidative addition of the aryl halide to a coordinatively unsaturated palladium(0) species, forming a palladium(II) complex.[2]

• Transmetalation: In the presence of a base, the organoboron species forms a borate complex, which then transfers its organic group to the palladium(II) center, displacing the halide. This is the transmetalation step.[2]

• Reductive Elimination: The two organic groups on the palladium(II) complex then couple and are eliminated from the metal center, forming the desired biaryl product and regenerating the palladium(0) catalyst, which can then re-enter the catalytic cycle.[3]

Sources

• 1. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Synthesis of Methoxy-Substituted Carbazoles from Nitro-Indole Precursors

Introduction

Methoxy-substituted carbazoles are a pivotal class of heterocyclic compounds, forming the structural core of numerous biologically active molecules and functional materials. Their unique photophysical properties and ability to engage in various biological pathways have led to their extensive use in pharmaceutical research, particularly in the development of anticancer agents, neuroprotective drugs, and organic light-emitting diodes (OLEDs). The strategic placement of methoxy groups on the carbazole scaffold allows for the fine-tuning of their electronic and steric properties, thereby modulating their biological activity and material characteristics.

This application note provides a comprehensive guide for the synthesis of methoxy-substituted carbazoles, with a specific focus on utilizing readily available nitro-indole precursors. This approach offers a robust and versatile route to a wide array of carbazole derivatives. We will delve into the underlying reaction mechanisms, provide detailed, step-by-step protocols, and offer insights into experimental design and optimization.

Synthetic Strategy: The Cadogan-Sundberg Reaction

The reductive cyclization of nitro-substituted biaryls, commonly known as the Cadogan-Sundberg reaction, stands out as a powerful and widely adopted method for the synthesis of carbazoles. When applied to 2-(2-nitrophenyl)indoles, this reaction provides an efficient pathway to the corresponding indolo[2,3-b]carbazoles. The general transformation involves the deoxygenation of the nitro group, typically using a trialkyl phosphite, which generates a reactive nitrene intermediate. This nitrene then undergoes an intramolecular electrophilic attack on the electron-rich indole ring, followed by aromatization to yield the carbazole core.

The choice of a phosphite-based reducing agent, such as triethyl phosphite or triphenyl phosphite, is critical. These reagents act as both the reductant and the solvent in many cases, facilitating a clean and high-yielding cyclization. The reaction is typically carried out at elevated temperatures to promote the formation of the nitrene intermediate.

Experimental Workflow Overview

The synthesis of methoxy-substituted carbazoles from nitro-indole precursors can be broken down into two primary stages: the synthesis of the nitro-indole precursor and its subsequent reductive cyclization.

Figure 1: General experimental workflow for the two-stage synthesis of methoxy-substituted carbazoles.

Detailed Experimental Protocols

Protocol 1: Synthesis of a Methoxy-Substituted Nitro-Indole Precursor

This protocol details the synthesis of a representative precursor, 5-methoxy-2-(2-nitrophenyl)-1H-indole, via a Suzuki coupling reaction.

Materials:

• 5-Methoxyindole

• 2-Nitrophenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Sodium carbonate (Na₂CO₃)

• Toluene

• Ethanol

• Water

• Ethyl acetate

• Hexane

• Saturated brine solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-methoxyindole (1.0 eq), 2-nitrophenylboronic acid (1.2 eq), and sodium carbonate (3.0 eq).

• Add a solvent mixture of toluene, ethanol, and water in a 4:1:1 ratio.

• De-gas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Add palladium(II) acetate (0.05 eq) and triphenylphosphine (0.1 eq) to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 90-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then with a saturated brine solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 5-methoxy-2-(2-nitrophenyl)-1H-indole.

Data Summary Table:

Compound	Molecular Weight ( g/mol )	Yield (%)	Melting Point (°C)
5-methoxy-2-(2-nitrophenyl)-1H-indole	268.27	75-85	135-138

Protocol 2: Reductive Cyclization to Form a Methoxy-Substituted Carbazole

This protocol describes the Cadogan-Sundberg cyclization of the previously synthesized nitro-indole precursor to yield 8-methoxy-5,6-dihydroindolo[2,3-b]carbazole.

Materials:

• 5-methoxy-2-(2-nitrophenyl)-1H-indole

• Triethyl phosphite (P(OEt)₃)

• Toluene (optional, as co-solvent)

• Methanol

• Dichloromethane

Procedure:

• In a round-bottom flask fitted with a reflux condenser and a nitrogen inlet, place the 5-methoxy-2-(2-nitrophenyl)-1H-indole (1.0 eq).

• Add an excess of triethyl phosphite (5-10 eq). Triethyl phosphite can act as both the reagent and the solvent. Toluene can be used as a co-solvent if needed.

• Heat the reaction mixture to reflux (approximately 150-160 °C) under a nitrogen atmosphere. The reaction is typically complete within 2-4 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the excess triethyl phosphite under high vacuum.

• The crude product often precipitates upon cooling. The solid can be collected by filtration and washed with a small amount of cold methanol or hexane to remove residual phosphite byproducts.

• For further purification, the crude product can be recrystallized from a suitable solvent system (e.g., dichloromethane/methanol) or purified by column chromatography on silica gel.

Data Summary Table:

Compound	Molecular Weight ( g/mol )	Yield (%)	Melting Point (°C)
8-methoxy-5,6-dihydroindolo[2,3-b]carbazole	236.26	80-90	>300 (decomposes)

Mechanism of the Cadogan-Sundberg Reaction

The mechanism of the Cadogan-Sundberg reaction is a well-established example of a nitrene-mediated cyclization.

Figure 2: Simplified mechanism of the Cadogan-Sundberg reaction for carbazole synthesis.

Expert Insights and Troubleshooting:

• Purity of the Nitro-Indole Precursor: The success of the Cadogan-Sundberg reaction is highly dependent on the purity of the starting nitro-indole. Impurities can lead to side reactions and lower yields. Thorough purification of the precursor is paramount.

• Choice of Phosphite Reagent: While triethyl phosphite is commonly used due to its lower boiling point, which simplifies its removal, triphenyl phosphite can also be employed. The choice may depend on the specific substrate and desired reaction temperature.

• Reaction Temperature: The reaction requires elevated temperatures to facilitate the formation of the nitrene intermediate. Insufficient heating will result in an incomplete reaction, while excessive temperatures may lead to decomposition.

• Inert Atmosphere: The reaction should be carried out under an inert atmosphere (nitrogen or argon) to prevent the oxidation of the phosphite reagent and potential side reactions.

• Work-up and Purification: The removal of the phosphate byproduct is a critical step in the purification process. Washing the crude product with a non-polar solvent like hexane can be effective. For challenging purifications, column chromatography is recommended.

Conclusion

The synthesis of methoxy-substituted carbazoles from nitro-indole precursors via the Cadogan-Sundberg reaction is a reliable and high-yielding methodology. This application note provides a foundational understanding and practical protocols for researchers in organic synthesis, medicinal chemistry, and materials science. The versatility of this approach allows for the generation of a diverse library of carbazole derivatives for various applications. Careful attention to precursor purity, reaction conditions, and purification techniques will ensure successful and reproducible outcomes.

References

• Carbazole-based compounds as anticancer agents: A key review. [Link]

• Recent advances in the chemistry and biology of carbazole alkaloids. [Link]

• The Cadogan reaction. [Link]

• Sundberg, R. J. Indoles, Best Synthetic Methods. Academic Press, 1996.

Reagents for selective nitro reduction in the presence of indole rings

Application Note: Chemoselective Nitro Reduction in Indole Scaffolds

Executive Summary & Strategic Overview

The reduction of nitro groups attached to indole rings—specifically at the 3, 4, or 5 positions—presents a classic chemoselectivity challenge in medicinal chemistry. The indole core is electron-rich and susceptible to two primary failure modes during standard nitro reduction:

• Over-reduction: Catalytic hydrogenation (

  , Pd/C) often reduces the C2-C3 double bond, yielding indolines.

• Acid-Catalyzed Polymerization: Indoles are acid-sensitive. Strong acidic reducing conditions (e.g.,

  /HCl, Zn/HCl) can trigger dimerization or polymerization, particularly in electron-rich derivatives.

• Product Instability: The resulting aminoindoles (especially 3-aminoindole) are highly prone to oxidative dimerization upon exposure to air.[1]

This guide details three field-proven protocols selected to mitigate these risks.

Reagent Selection Matrix

Use the following decision logic to select the optimal protocol for your substrate.

Figure 1: Decision matrix for selecting reduction conditions based on substrate stability and scale.

Comparative Data Summary

Feature	Sodium Dithionite	Iron / Acetic Acid	Transfer Hydrogenation
Chemoselectivity	Excellent (Nitro only)	High (Tolerates ketones/esters)	High (Kinetic control)
Indole Safety	Best (Basic media)	Moderate (Weak acid)	Good (Neutral)
Reaction Time	Fast (30–60 min)	Medium (1–4 h)	Fast (1–3 h)
Workup	Filtration (Salts)	Filtration (Sludge)	Filtration (Catalyst)
Scalability	High (Aqueous waste)	High (Iron waste issues)	Moderate (Catalyst cost)

Detailed Experimental Protocols

Protocol A: The "Soft" Reduction (Sodium Dithionite)

Best for: Acid-sensitive indoles, 3-nitroindoles, and preventing polymerization.

Mechanism: Sodium dithionite (

) acts as a soluble electron donor in alkaline media. The reaction avoids the acidic transients responsible for indole dimerization.

Materials:

• Substrate: Nitroindole derivative (1.0 equiv)

• Reagent: Sodium Dithionite (3.0 – 5.0 equiv)

• Solvent: THF/Water (1:1) or EtOH/Water (depending on solubility)

• Base:

  or dilute NaOH (to maintain pH > 7)

Step-by-Step Workflow:

• Dissolution: Dissolve the nitroindole (1 mmol) in THF (5 mL).

• Buffer Prep: Prepare a solution of

  (3-4 mmol) and (1 mmol) in water (5 mL).

• Addition: Add the aqueous dithionite solution dropwise to the indole solution at room temperature.

  • Note: The reaction is exothermic.[2] Monitor internal temperature.[3][4]

• Heating: Heat the mixture to 40–50 °C.

  • Checkpoint: Monitor by TLC.[1] The yellow nitro spot should disappear, replaced by a fluorescent blue/polar amine spot.

• Workup (Critical):

  • Evaporate organic solvent (THF/EtOH) under reduced pressure.

  • Extract the aqueous residue with Ethyl Acetate (

    mL).

  • Caution: Do not acidify the aqueous layer during extraction, as this will degrade the aminoindole.

• Storage: Use immediately.

Author's Note: This method is superior for 3-aminoindole synthesis, which is notoriously unstable. The basic conditions stabilize the amine.

Protocol B: The "Robust" Standard (Iron / Acetic Acid)

Best for: Large-scale preparations, stable indole cores (e.g., 5-nitroindole), and substrates with ester/amide groups.

Mechanism: Single Electron Transfer (SET) from zero-valent iron surface.

Materials:

• Substrate: Nitroindole (1.0 equiv)

• Reagent: Iron Powder (325 mesh, 5.0 equiv)

• Solvent: Ethanol / Glacial Acetic Acid (4:1 ratio) or pure Acetic Acid

• Catalyst:

  (optional, accelerates reaction in aqueous media)

Step-by-Step Workflow:

• Suspension: Suspend nitroindole (10 mmol) and Iron powder (50 mmol) in Ethanol (40 mL).

• Activation: Add Glacial Acetic Acid (10 mL) and water (2 mL).

• Reflux: Heat to reflux (approx. 80 °C) with vigorous mechanical stirring. Magnetic stirring often fails due to the density of iron sludge.

• Monitoring: Reaction usually completes in 1–2 hours.

• Filtration (The Bottleneck):

  • Cool to room temperature.[1]

  • Dilute with Ethyl Acetate to reduce viscosity.

  • Filter through a Celite pad to remove iron oxide sludge.

  • Tip: The sludge can be pyrophoric; keep it wet.

• Neutralization: Wash the filtrate with saturated

  to remove acetic acid.

• Isolation: Dry organic layer over

  and concentrate.

Protocol C: Catalytic Transfer Hydrogenation (CTH)

Best for: Halogenated indoles (prevents dehalogenation common with

gas) and medicinal chemistry scale (<1g).

Mechanism: Pd-catalyzed decomposition of ammonium formate generates

in situ at the catalyst surface. The kinetics favor nitro reduction over alkene (indole) hydrogenation.

Materials:

• Substrate: Nitroindole (1.0 equiv)

• Catalyst: 10% Pd/C (0.1 equiv by weight)

• Hydrogen Donor: Ammonium Formate (5.0 – 10.0 equiv)

• Solvent: Methanol (dry)

Step-by-Step Workflow:

• Inerting: Purge the reaction vessel with Nitrogen. (Safety: Methanol + Pd/C can ignite in air).

• Mixing: Add nitroindole (1 mmol) and 10% Pd/C (20 mg) to Methanol (10 mL).

• Donor Addition: Add Ammonium Formate (5-10 mmol) in one portion.

• Reaction: Stir at Room Temperature. If sluggish, warm to 40 °C.

  • Visual Cue: Gas evolution (

    , ) will be observed.

• Completion: Usually < 1 hour.

• Workup:

  • Filter through a syringe filter (PTFE) or Celite pad to remove Pd/C.

  • Concentrate filtrate.

  • Purification: The residue contains ammonium salts.[5] Partition between EtOAc and Water to remove salts.

Critical Handling: The "In Situ" Imperative

Aminoindoles are highly reactive. They oxidize to form colored impurities (red/brown tars) within minutes of exposure to air.

The "Trap and Cap" Strategy: Do not isolate the free amine if possible. Modify the workflow to cap the amine immediately:

• Acylation: Add Acetic Anhydride or Acid Chloride directly to the filtered crude solution containing base.

• Reductive Amination: Add the aldehyde and reducing agent (

  ) directly to the crude amine solution.

Figure 2: Recommended workflow for handling unstable aminoindole intermediates.

References

• BenchChem. Application Notes and Protocols for the Reduction of 3-Nitroindole to 3-Aminoindole. (2025).[1][6] Retrieved from

• Bellamy, F. D., & Ou, K. "Selective reduction of aromatic nitro compounds with stannous chloride in nonacidic and nonaqueous medium." Tetrahedron Letters, 25(8), 839-842. (1984).
• Ram, S., & Ehrenkaufer, R. E. "Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reduction of nitro compounds." Synthesis, 1988(02), 91-95.

• Organic Chemistry Portal. "Reduction of Nitro Compounds: Sodium Dithionite." Retrieved from

• National Institutes of Health (NIH). "Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C." PubMed Central. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 3. thieme-connect.com [thieme-connect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reduction of aromatic nitro compounds using Sn and HCl gives: - askIITians [askiitians.com]

Technical Notes & Optimization

Preventing side reactions during Cadogan cyclization of nitro indoles

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult on the Cadogan-Sundberg reductive cyclization. While this transformation is a highly robust method for constructing complex indoles, carbazoles, and fused aza-heterocycles from nitroarenes, the harsh deoxygenation conditions often lead to frustrating, yield-limiting side reactions.

This guide deconstructs the mechanistic causality behind these failures and provides field-proven, self-validating solutions to ensure synthetic success.

Mechanistic Pathway & Failure Points

To prevent side reactions, we must first understand where the reaction manifold branches. The diagram below illustrates the standard deoxygenation pathway and the critical junctures where side reactions occur.

Mechanistic pathway of the Cadogan cyclization highlighting key side-reaction branching points.

Troubleshooting FAQs

Q1: Why am I isolating significant amounts of N-alkylated indole instead of my free N-H target? Causality: The classical Cadogan cyclization employs neat trialkyl phosphites (e.g., triethyl phosphite,

) at reflux (>150 °C). While is an excellent deoxygenating agent, its oxidized byproduct (triethyl phosphate) and intermediate phosphoranes act as potent electrophilic alkylating agents at high temperatures. Once the indole ring closes, the newly formed, mildly acidic N-H group rapidly attacks these species, leading to irreversible N-ethylation[1]. Solution: Transition from trialkyl phosphites to triphenylphosphine ( ). provides the necessary P(III) to P(V) thermodynamic driving force for deoxygenation but completely lacks the alkyl-transfer capability, ensuring the N-H bond remains intact[1].

Q2: My reaction stalls, and GC-MS shows a mass corresponding to an azoxy dimer. How do I push the reaction to the indole? Causality: The reduction of the nitroarene occurs in two distinct deoxygenation events. The first step (nitro to nitroso) is relatively facile. However, the second step (nitroso to nitrene/electrocyclization) has a significantly higher activation barrier. If the thermal energy is insufficient or the reductant concentration drops, the highly reactive nitroso intermediate accumulates and undergoes intermolecular dimerization to form stable azoxy side products[2]. Solution: Implement a Molybdenum(VI) catalyst. The addition of 5–10 mol%

fundamentally alters the reaction manifold. The Mo-catalyst facilitates an associative reduction path, rapidly converting the nitro group to the nitroso intermediate at much lower temperatures. This prevents nitroso accumulation and smoothly feeds the subsequent reductive cyclization tandem process[2].

Q3: Instead of the fused carboline/indole, I am isolating anomalous cyano-pyrroles (nitriles). What is happening? Causality: When synthesizing highly conjugated or sterically strained fused systems (like

-carbolines from 2-aryl-3-nitropyridines), the transient nitrene intermediate faces a high kinetic barrier for standard C-H insertion. Instead of cyclizing, the intermediate undergoes an anomalous ring contraction and fragmentation, yielding nitrile-bearing side products[3]. Solution: This is an inherent geometric limitation of the substrate's transition state. To mitigate this, increase the dilution of the reaction (e.g., 0.05 M in o-dichlorobenzene) to suppress intermolecular collisions, and ensure strictly anhydrous conditions to favor the intramolecular electrocyclization pathway over fragmentation[3].

Quantitative Data: Reductant System Comparison

To aid in experimental design, the following table summarizes the performance metrics of common Cadogan reductant systems.

Reductant System	Typical Temp (°C)	Primary Side Reactions	Indole Yield (Avg)	Mechanistic Notes
(Neat)	150 - 160	N-Alkylation, Phosphoramidates	40 - 60%	Harsh conditions; difficult purification due to phosphate esters.
/ o-DCB	180	Polymerization, Nitriles	50 - 70%	Avoids alkylation; high thermal degradation risk for sensitive substrates.
+	80 - 110	Minimal (Trace azoxy)	80 - 95%	Highly chemoselective; lowers activation barrier for deoxygenation.

Self-Validating Experimental Protocol

Molybdenum-Catalyzed Cadogan Cyclization (Optimized for Side-Reaction Prevention) This protocol utilizes a P(III)/Mo(VI) synergy to lower reaction temperatures, prevent intermediate dimerization, and completely eliminate N-alkylation.

Step 1: Preparation of the Catalyst Mixture

• Action: In an oven-dried Schlenk flask under argon, add the nitro indole/arene substrate (1.0 equiv),

  (2.5 equiv), and (0.05 equiv) in anhydrous toluene (0.1 M).

• Causality: A slight excess of

  ensures complete dual-deoxygenation, while toluene allows for a controlled reflux temperature (110 °C) that prevents thermal degradation.

• Validation Checkpoint: The initial mixture should appear as a pale/clear suspension. A rapid color change to deep green/blue upon heating indicates the successful reduction of the Mo(VI) precatalyst to the active Mo(IV) species.

Step 2: Thermal Cyclization

• Action: Heat the reaction mixture to 110 °C for 2–4 hours.

• Causality: The Mo-catalyst selectively accelerates the first deoxygenation. The elevated temperature provides the thermodynamic push for the subsequent nitrene insertion.

• Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc). The disappearance of the starting material will briefly give rise to an intensely colored spot (nitroso intermediate). The reaction is complete only when this intermediate spot fully converts to the highly fluorescent indole product under 254/365 nm UV light.

Step 3: Quenching and Phosphine Oxide Removal

• Action: Cool to room temperature and concentrate under reduced pressure. Resuspend the crude mixture in cold diethyl ether (0 °C) and filter through a Celite pad.

• Causality: Triphenylphosphine oxide (TPPO) is a notoriously difficult byproduct to remove. TPPO is highly insoluble in cold diethyl ether, whereas most functionalized indoles remain soluble.

• Validation Checkpoint:

  NMR of the filtrate should show a negligible peak at ~29 ppm (TPPO), confirming successful byproduct precipitation before column chromatography.

Step 4: Final Purification

• Action: Purify the concentrated filtrate via flash column chromatography on silica gel to isolate the analytically pure indole.

References

• Mechanism of the Molybdenum-Mediated Cadogan Reaction Source: ACS Omega URL:[Link]

• A review on indole synthesis from nitroarenes: classical to modern approaches Source: RSC Advances URL:[Link]

• 2-(2,5-Dimethoxyphenyl)pyrrole-3-carbonitrile Source: MDPI (Molbank) URL:[Link]

Sources

• 1. A review on indole synthesis from nitroarenes: classical to modern approaches - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00338E [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Purification methods for 2-(4-Methoxy-2-nitrophenyl)-1H-indole from reaction mixtures

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges encountered when isolating 2-(4-Methoxy-2-nitrophenyl)-1H-indole from complex reaction mixtures (typically Suzuki-Miyaura cross-couplings or Fischer Indole syntheses).

This compound presents a unique purification challenge: the electron-rich indole core is sensitive to acidic degradation, while the adjacent phenyl ring features a strong "push-pull" dipole driven by the strongly electron-withdrawing ortho-nitro group and the electron-donating para-methoxy group.

Diagnostic Purification Workflows

The following diagrams illustrate the optimal logic and workflow for isolating this specific indole derivative, ensuring maximum yield and purity while preventing on-column degradation.

Caption: Workflow for the isolation and purification of 2-(4-Methoxy-2-nitrophenyl)-1H-indole.

Caption: Diagnostic logic tree for identifying and resolving common co-eluting impurities.

Troubleshooting & FAQs

Q: Why does my 2-(4-Methoxy-2-nitrophenyl)-1H-indole degrade or streak severely during standard silica gel chromatography? A: The causality lies in the acid-base chemistry of the stationary phase. The indole nitrogen is highly electron-rich, making the pyrrole ring susceptible to protonation by the acidic silanol groups (pKa ~4.5) on standard unmodified silica gel[1]. Furthermore, the presence of the strongly electron-withdrawing ortho-nitro group and the electron-donating para-methoxy group creates a highly polarizable molecule. This causes non-specific adsorption and severe streaking. Solution: You must neutralize the stationary phase. Pre-treat your silica gel with 1% Triethylamine (TEA) in your starting mobile phase to mask the acidic silanol sites.

Q: My isolated product is dark brown, and the proton NMR baseline is noisy with broadened peaks. How do I fix this? A: This is a classic symptom of palladium contamination. In Suzuki-Miyaura couplings, the indole nitrogen acts as a weak ligand, chelating residual Pd(II) species or trapping Pd(0) nanoparticles[2]. This not only discolors the product but causes paramagnetic broadening in NMR spectra. Solution: Implement a targeted palladium scavenging step before chromatography. Using a thiol-functionalized silica (e.g., SiliaMetS Thiol) takes advantage of the high affinity between sulfur matrices and palladium, dropping residual Pd from >2000 ppm to <10 ppm[3][4].

Q: I have a persistent co-eluting impurity that makes the product an oil instead of a solid. LC-MS shows an m/z of 279 [M+H]+. What is it, and how do I remove it? A: If you used a phosphine-based palladium catalyst (e.g., Pd(PPh3)4), this impurity is Triphenylphosphine oxide (TPPO, MW 278.28). TPPO is notoriously difficult to separate from polar 2-arylindoles via normal-phase chromatography because their Rf values are nearly identical in standard Hexane/Ethyl Acetate systems. Solution: Do not rely on chromatography for TPPO removal. Instead, exploit differential solubility. TPPO is highly soluble in cold diethyl ether and hexanes, whereas 2-(4-Methoxy-2-nitrophenyl)-1H-indole is virtually insoluble. Use the trituration protocol detailed below.

Self-Validating Experimental Protocols

Every protocol below is designed as a self-validating system—meaning the success of the step can be visually or analytically confirmed before moving to the next stage.

Protocol 1: Palladium Scavenging (Pre-Chromatography)

Purpose: Reduce Pd levels from >2000 ppm to <10 ppm to prevent NMR broadening and compound degradation[3].

• Dissolution: Dissolve the crude organic extract (after aqueous workup) in minimal Ethyl Acetate or THF.

• Scavenger Addition: Add 3-5 equivalents (relative to the initial Pd catalyst loading) of a thiol-functionalized silica scavenger (e.g., SiliaMetS Thiol).

• Incubation: Stir the suspension vigorously at 40 °C for 2–4 hours.

• Validation Check: Observe the color of the solution. A successful scavenging event will shift the solution color from dark brown/black to pale yellow or orange.

• Filtration: Filter the mixture through a tightly packed pad of Celite. Wash the pad with Ethyl Acetate and concentrate the filtrate under reduced pressure.

Protocol 2: TEA-Neutralized Flash Chromatography

Purpose: Prevent acid-catalyzed degradation and streaking of the indole core[1].

• Column Preparation: Slurry-pack the silica gel using a solvent mixture of 99% Hexanes and 1% Triethylamine (TEA). Flush 2-3 column volumes of this mixture through the column to fully cap the acidic silanols.

• Equilibration: Flush the column with 2 column volumes of your starting gradient (e.g., 90:10 Hexanes:Ethyl Acetate) to remove excess TEA.

• Loading: Dry-load the Pd-free crude mixture onto a small amount of neutralized silica and apply it to the column.

• Elution: Run a shallow gradient from 10% to 40% Ethyl Acetate in Hexanes.

• Validation Check: Spot the fractions on a TLC plate. The product should elute as a tight, circular spot (Rf ~0.35 in 70:30 Hexane:EtOAc) with no tailing.

Protocol 3: TPPO Removal via Trituration

Purpose: Remove co-eluting Triphenylphosphine oxide without additional chromatography.

• Concentration: Concentrate the enriched chromatography fractions containing the product and TPPO to complete dryness. The mixture will likely appear as a sticky foam or oil.

• Solvent Addition: Add ice-cold Diethyl Ether (approx. 5 mL per gram of crude) and sonicate for 2 minutes.

• Precipitation: Add cold Hexane dropwise until a fine precipitate forms. Stir at 0 °C for 30 minutes.

• Validation Check: The TPPO remains completely dissolved in the Ether/Hexane matrix, while the 2-(4-Methoxy-2-nitrophenyl)-1H-indole crashes out as a solid powder.

• Isolation: Filter the solid via vacuum filtration, wash with 2 mL of cold Hexane, and dry under high vacuum.

Quantitative Purification Metrics

To assist in tracking your purification efficiency, compare your analytical results against these benchmark metrics established for 2-arylindole derivatives[2][4].

Purification Stage	Primary Impurity Targeted	Residual Pd (ppm)	Typical Yield Recovery	Purity (HPLC)	Physical State
Crude Mixture	Salts, Boronic Acid	> 2000 ppm	N/A	40 - 60%	Dark Brown Oil
Post-Scavenging	Palladium Species	< 10 ppm	> 95%	50 - 65%	Yellow/Orange Oil
Post-Chromatography	Unreacted Aryl Halide	< 5 ppm	80 - 85%	85 - 90%	Sticky Foam (if TPPO present)
Post-Trituration	Triphenylphosphine Oxide	< 2 ppm	70 - 75%	> 99%	Yellow/Orange Crystalline Solid

References

Sources

• 1. N-Heterocyclic Carbene-Catalyzed Synthesis of 2-Aryl Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. recipharm.com [recipharm.com]

Technical Support Center: Overcoming Solubility Issues of Nitro-Indoles in NMR Solvents

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of poor solubility of nitro-indole compounds in standard NMR solvents. The unique electronic properties of the nitro-indole scaffold necessitate a tailored approach to sample preparation for high-quality NMR data acquisition.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to the most common initial queries regarding nitro-indole solubility for NMR analysis.

Q1: Why is my nitro-indole compound insoluble in CDCl₃?

A1: Chloroform-d (CDCl₃) is a relatively nonpolar solvent.[1][2] Nitro-indoles, due to the presence of the highly polar nitro (-NO₂) group and the indole nitrogen, are often too polar to dissolve sufficiently in CDCl₃. The electron-withdrawing nature of the nitro group can also lead to strong intermolecular interactions, such as dipole-dipole forces and π-π stacking, which require a more powerful polar solvent to disrupt.

Q2: What is the best starting solvent to try for a novel nitro-indole derivative?

A2: For a nitro-indole of unknown solubility, dimethyl sulfoxide-d₆ (DMSO-d₆) is the recommended starting solvent.[1][3] DMSO is a highly polar aprotic solvent with an exceptional ability to dissolve a wide range of polar organic compounds.[3] Its capacity to act as a strong hydrogen bond acceptor helps to break up the intermolecular forces that often limit the solubility of these compounds.[3]

Q3: Is it safe to heat my NMR sample to improve solubility? Can it damage my compound?

A3: Gentle heating can be a very effective method to increase solubility.[4][5] However, it must be done with caution. Nitro-indoles can be susceptible to degradation at elevated temperatures, especially in the presence of acidic or basic impurities in the solvent. It is advisable to heat the sample just below the solvent's boiling point and for the minimum time necessary.[4] Always run a quick 1D ¹H NMR spectrum before and after heating to check for the appearance of new signals that would indicate degradation.

Q4: I've heard of using sonication. How does it work and what are the risks?

A4: Sonication uses high-frequency sound waves to agitate the solvent and sample, which can help break down solid aggregates and accelerate the dissolution process.[2] This method is generally safe for most organic molecules and is a good alternative to heating, especially for thermally sensitive compounds. The primary risk is potential localized heating, so using a sonication bath with temperature control is recommended.

II. In-Depth Troubleshooting Guide

When initial attempts with a primary solvent fail, a more systematic approach is required. This guide provides step-by-step protocols to systematically overcome complex solubility challenges.

Logical Workflow for Troubleshooting Nitro-Indole Solubility

The following diagram outlines a decision-making process for tackling a poorly soluble nitro-indole sample for NMR analysis.

Caption: Decision workflow for troubleshooting nitro-indole solubility.

Data Presentation: NMR Solvent Properties

The choice of solvent is the most critical first step. The table below summarizes the properties of common deuterated solvents, ordered by increasing polarity, to guide your selection.[6][7][8][9][10]

Solvent Name	Formula	Dielectric Constant (ε)	Boiling Point (°C)	Key Characteristics & Suitability for Nitro-Indoles
Benzene-d₆	C₆D₆	2.3	80	Low Polarity: Generally unsuitable for nitro-indoles. Can be useful for resolving aromatic regions if solubility is achieved.
Chloroform-d	CDCl₃	4.8	62	Low to Medium Polarity: Often the first choice for general organic compounds, but frequently fails to dissolve polar nitro-indoles.[1]
Tetrahydrofuran-d₈	C₄D₈O	7.6	66	Medium Polarity: A good intermediate choice if CDCl₃ fails. Better at dissolving moderately polar compounds.
Acetone-d₆	(CD₃)₂CO	20.7	57	Medium-High Polarity: Can be effective for many nitro-indoles. Its volatility is a drawback for variable temperature studies.
Acetonitrile-d₃	CD₃CN	37.5	82	High Polarity: A strong solvent, but its residual peaks may interfere with analyte signals in certain regions.
Methanol-d₄	CD₃OD	32.7	65	High Polarity, Protic: Can dissolve many nitro-indoles, but the labile -OD proton can cause exchange with N-H or O-H protons on the analyte, leading to signal broadening or disappearance.
DMF-d₇	(CD₃)₂NCOD	36.7	153	High Polarity, Aprotic: Excellent dissolving power similar to DMSO, with a high boiling point suitable for heating.[1]
DMSO-d₆	(CD₃)₂SO	47.2	189	Very High Polarity, Aprotic: The "gold standard" for poorly soluble, polar compounds like nitro-indoles.[3] Its high boiling point is ideal for heating experiments.[4]

Data adapted from various sources. Dielectric constant is a measure of solvent polarity.[6][8][9]

Experimental Protocols

Protocol 1: The Co-Solvent Method

This technique is useful when a compound is highly soluble in a viscous solvent like DMSO-d₆ but better spectral resolution is desired from a less viscous solvent.

Objective: To achieve solubility while maintaining sharp NMR signals.

Methodology:

• Initial Dissolution: Dissolve 5-10 mg of your nitro-indole compound in the minimum possible volume of DMSO-d₆ (e.g., 20-50 µL) in a clean vial. Ensure it is fully dissolved.

• Transfer to NMR Tube: Transfer this concentrated solution into a standard 5 mm NMR tube.

• Dilution with Primary Solvent: Add a less viscous solvent, such as Acetone-d₆ or CDCl₃, dropwise until the total volume is approximately 0.6-0.7 mL.[2]

• Mixing: Cap the NMR tube and invert it several times to ensure a homogeneous solution. Briefly vortex if necessary.

• Observation: Check the solution for any signs of precipitation. If the solution remains clear, it is ready for NMR analysis. The spectrometer will be locked onto the signal of the primary (less viscous) solvent.

Causality: This method leverages the strong solubilizing power of DMSO-d₆ to break the initial solute-solute interactions, while the bulk solvent provides the low viscosity needed for sharp, well-resolved NMR peaks.[11][12][13]

Protocol 2: Controlled Heating and Sonication

This protocol should be followed when a sample is partially soluble or forms a fine suspension at room temperature.

Objective: To use thermal or mechanical energy to overcome the activation energy of dissolution.

Methodology:

• Sample Preparation: Prepare the sample by adding the nitro-indole and the chosen solvent (e.g., DMSO-d₆ or DMF-d₇) directly into the NMR tube.

• Initial ¹H NMR: Acquire a quick ¹H NMR spectrum at room temperature to serve as a baseline for comparison.

• Heating Procedure:

  • Use a heat gun or a temperature-controlled water bath.

  • Gently warm the NMR tube while slowly rotating it. Do not point the open end of the tube at yourself or others.

  • Heat in short bursts (15-20 seconds) and check for dissolution. For high-boiling solvents like DMSO-d₆, temperatures up to 80-100°C can be used, but start lower (e.g., 50°C).[4]

• Sonication Procedure:

  • Place the NMR tube in a sonicator bath.

  • Sonicate for 1-2 minute intervals.

  • Check for dissolution after each interval. Be aware that prolonged sonication can cause slight warming of the sample.

• Final ¹H NMR: Once the sample appears fully dissolved, acquire another ¹H NMR spectrum. Compare it to the baseline spectrum to ensure no new peaks, which would suggest thermal degradation, have appeared.

Causality: Heating increases the kinetic energy of solvent molecules, enhancing their ability to solvate the analyte.[4] Sonication provides mechanical energy to break apart the crystal lattice or solid aggregates of the compound, increasing the surface area available for solvation.[13][14]

Special Consideration: Compound Stability

Nitro-indoles can be sensitive to pH. Some deuterated solvents, particularly CDCl₃, can contain trace amounts of DCl, which can lead to degradation or side reactions. If you suspect instability, you can add a small amount of anhydrous potassium carbonate to the NMR tube to neutralize any acid. Additionally, some nitro-indoles may be unstable under acidic conditions which can lead to the formation of N-nitroso products.[15] It is crucial to be aware of the potential for such reactions when choosing a solvent and preparation method.

References

• Emery Pharma. (n.d.). NMR Solvent Chart. Retrieved from [Link]

• BK Instruments Inc. (n.d.). NMR Solvent data chart. Retrieved from [Link]

• Truman State University. (1994). NMR Solvent Properties. Retrieved from [Link]

• BioChromato. (2018, December 7). NMR solvent selection - that also allows sample recovery. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Patel, K., Patel, J., & Patel, M. (2023, March 13). Solubility enhancement techniques: A comprehensive review. World Journal of Advanced Research and Reviews, 17(3), 896-912.
• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2019, June 30). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Journal of Drug Delivery and Therapeutics, 9(3-s), 849-855.

• JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. Retrieved from [Link]

• Mesbah Energy. (2021, January 25). DMSO-D6 Preparations and applications Dimethyl sulfoxide. Retrieved from [Link]

• Singh, S., & Kaur, M. (2021). Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. Asian Journal of Pharmacy and Technology, 11(2), 143-149.
• Kumar, S., & Singh, A. (2022, November 15). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research, 1(5), 1-10.

• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

• ALWSCI. (2025, July 24). How To Prepare And Run An NMR Sample. Retrieved from [Link]

• ResearchGate. (2022, June 29). How to take NMR if compound is not soluble in DMSO-d6 and CDCl3? Retrieved from [Link]

• University of Cambridge. (n.d.). How to make an NMR sample. Retrieved from [Link]

• University of Vienna. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Hoye, T. R., & Dvornikovs, V. (2023, July 31). No-Deuterium Proton (No-D) NMR as a Convenient Method for Analysis of Organic Solvents. Organic Process Research & Development, 27(8), 1548-1553.
• Ismael, S., AL-Mashal, F., & Saeed, B. (2022). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3-triazol-1-yl)-N-(6-chloropyridazin-3-yl)benzenesulfonamide. Basrah Journal of Science, 40(2), 205-219.

• Biswas, T. (2021, September 29). DMSO-d6 preparation (NMR solvent) from DMSO: NMR peak position & splitting [Video]. YouTube. Retrieved from [Link]

• Fu, Y., et al. (2018). NMR based solvent exchange experiments to understand the conformational preference of intrinsically disordered proteins using FG-nucleoporin peptide as a model. Scientific Reports, 8(1), 1-12.
• Zhang, Y., et al. (2023, December 1). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. ACS Omega, 8(49), 47087-47095.
• Piacek-Llanes, B. G., & Tannenbaum, S. R. (1982). The stability of the nitrosated products of indole, indole-3-acetonitrile, indole-3-carbinol and 4-chloroindole. Carcinogenesis, 3(12), 1379-1384.

• Yoder, C. (n.d.). Common NMR Solvents. Wired Chemist. Retrieved from [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515.
• Iwao, M., et al. (2017). Nucleophilic substitution reaction in indole chemistry: 1-methoxy-6-nitroindole-3-carbaldehyde as a versatile building block for. Heterocycles, 94(10), 1931-1944.
• Daly, A. M., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. The Journal of Organic Chemistry, 81(5), 1930-1936.
• Joseph-Nathan, P., del Rio, R. E., & Morales-Rios, M. S. (1988). NMR STUDIES OF INDOLE. Heterocycles, 27(2), 377-384.

Sources

• 1. NMR solvent selection - that also allows sample recovery [biochromato.com]
• 2. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 3. benchchem.com [benchchem.com]
• 4. organomation.com [organomation.com]
• 5. ou.edu [ou.edu]
• 6. labs.chem.byu.edu [labs.chem.byu.edu]
• 7. NMR Deuterated Solvent Properties Reference Chart [sigmaaldrich.com]
• 8. emerypharma.com [emerypharma.com]
• 9. bkinstruments.co.kr [bkinstruments.co.kr]
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• 14. ijpbr.in [ijpbr.in]
• 15. The stability of the nitrosated products of indole, indole-3-acetonitrile, indole-3-carbinol and 4-chloroindole - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Incomplete Reduction of 2-Nitrophenyl Groups

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the incomplete reduction of 2-nitrophenyl groups to their corresponding anilines. This document provides in-depth troubleshooting strategies, detailed experimental protocols, and answers to frequently asked questions to help you navigate and resolve common issues in your synthetic workflows.

Introduction: The Challenge of Complete Reduction

The reduction of a nitro group, particularly on an aromatic ring, is a fundamental transformation in organic synthesis. However, the journey from a 2-nitrophenyl compound to a 2-aminophenyl derivative can be fraught with obstacles. Incomplete reactions not only lead to low yields of the desired product but also complicate purification due to the presence of various intermediates such as nitroso, hydroxylamine, and azoxy compounds.[1] This guide will equip you with the knowledge to diagnose the root cause of incomplete reduction and implement effective solutions.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we receive regarding the incomplete reduction of 2-nitrophenyl groups:

Q1: My catalytic hydrogenation with Pd/C is sluggish and incomplete. What are the likely causes?

A1: This is a very common issue. Several factors can contribute to an incomplete reaction:

• Catalyst Activity: Palladium on carbon (Pd/C) can lose activity over time due to improper storage or handling.[2] Always use a fresh or recently purchased catalyst. The catalyst loading might also be insufficient; consider increasing the weight percentage.[1]

• Catalyst Poisoning: The presence of sulfur-containing compounds, halides, or even certain nitrogen-containing functional groups in your starting material or solvent can poison the catalyst, drastically reducing its activity.[2][3]

• Substrate Solubility: Poor solubility of your 2-nitrophenyl derivative in the reaction solvent can severely limit the reaction rate.[1][4]

• Hydrogen Pressure: For particularly stubborn reductions, atmospheric pressure of hydrogen may be insufficient. Increasing the hydrogen pressure can often drive the reaction to completion.[4]

Q2: I'm observing a mixture of products, including what I suspect are hydroxylamine and azoxy intermediates. How can I favor the formation of the aniline?

A2: The formation of these side products indicates that the reduction is not proceeding to completion. To favor the formation of the desired aniline, consider the following:

• Choice of Reducing Agent: While catalytic hydrogenation is common, other reducing agents can offer better selectivity. For instance, metal/acid systems like iron in acetic acid (Fe/AcOH) or tin(II) chloride (SnCl₂) are often effective and can minimize the accumulation of intermediates.[5]

• Reaction Time and Temperature: Ensure the reaction is running for a sufficient amount of time. Monitoring the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial. Some reductions may require gentle heating to proceed to completion.[1]

• Stoichiometry of the Reducing Agent: For non-catalytic methods, ensure you are using a sufficient stoichiometric excess of the reducing agent to drive the reaction forward and reduce any intermediates that form.[1]

Q3: My 2-nitrophenyl substrate has other reducible functional groups. How can I selectively reduce the nitro group?

A3: Chemoselectivity is a significant challenge. Here are some strategies:

• Mild Reducing Agents: Reagents like sodium sulfide (Na₂S) or tin(II) chloride (SnCl₂) are known for their milder nature and can often selectively reduce a nitro group in the presence of other reducible functionalities.[5]

• Catalyst Choice: While Pd/C is a powerful reducing catalyst, Raney Nickel can sometimes offer better selectivity, especially for substrates containing aromatic halides.[5]

• Transfer Hydrogenation: Using a hydrogen donor like hydrazine hydrate in the presence of a catalyst can sometimes provide greater selectivity compared to using hydrogen gas directly.[6][7]

In-Depth Troubleshooting Guide

An incomplete reduction is a symptom of an underlying issue in your experimental setup. The following sections provide a systematic approach to identifying and resolving the root cause.

Logical Flow for Troubleshooting Incomplete Reduction

Caption: A workflow diagram for troubleshooting incomplete 2-nitrophenyl group reduction.

Catalyst-Related Issues (For Catalytic Hydrogenation)

Catalytic hydrogenation is a widely used method, but the catalyst's health is paramount for a successful reaction.

• Problem: Catalyst Deactivation.

  • Cause: Catalysts like Pd/C can become deactivated through improper storage (exposure to air and moisture) or simply through age.

  • Solution: Always use a fresh batch of catalyst for problematic reductions. Store catalysts under an inert atmosphere (e.g., argon or nitrogen) in a desiccator.

• Problem: Catalyst Poisoning.

  • Cause: Trace impurities in your starting material, solvent, or even from the reaction vessel can act as catalyst poisons. Sulfur and thiol compounds are notorious for poisoning palladium catalysts.[3]

  • Solution: Purify your starting material meticulously before the reaction. Use high-purity solvents. If you suspect your glassware is contaminated, consider acid-washing it.

• Problem: Insufficient Catalyst Loading.

  • Cause: The amount of catalyst may be too low relative to the substrate.

  • Solution: Increase the weight percentage of the catalyst. A typical starting point is 5-10 mol% of palladium.

Reducing Agent and Reagent Issues

The choice and handling of your reducing agent are critical for success, especially in non-catalytic reductions.

• Problem: Inactive or Decomposed Reducing Agent.

  • Cause: Metal hydrides can decompose upon storage. Metal powders (like iron or zinc) can oxidize on the surface, reducing their reactivity.

  • Solution: Use freshly opened or properly stored reducing agents. For metal powders, pre-activation by washing with dilute acid can sometimes improve reactivity.

• Problem: Incorrect Stoichiometry.

  • Cause: An insufficient amount of the reducing agent will naturally lead to an incomplete reaction.

  • Solution: Carefully calculate and weigh your reagents. For challenging reductions, increasing the equivalents of the reducing agent can be beneficial.

Sub-Optimal Reaction Conditions

The environment in which the reaction takes place plays a significant role in its outcome.

• Problem: Poor Substrate Solubility.

  • Cause: If your 2-nitrophenyl compound is not fully dissolved in the solvent, the reaction will be slow and likely incomplete.

  • Solution: Choose a solvent system in which your starting material is highly soluble. Sometimes a co-solvent system (e.g., ethanol/water or THF/water) can improve solubility.[1] For very hydrophobic molecules, consider less polar solvents, but ensure they are compatible with your chosen reduction method.[4]

• Problem: Inadequate Temperature or Reaction Time.

  • Cause: Many reductions of nitro groups require an activation energy that is not met at room temperature.

  • Solution: Gradually increase the reaction temperature while monitoring the reaction progress by TLC or LC-MS. Ensure the reaction is allowed to proceed for an adequate amount of time, which could be several hours.

• Problem: Insufficient Agitation.

  • Cause: In heterogeneous reactions (e.g., with a solid catalyst or metal powder), efficient mixing is crucial for good contact between the reactants.

  • Solution: Ensure vigorous stirring throughout the reaction.

Substrate-Specific Challenges

The electronic and steric properties of your 2-nitrophenyl derivative can influence its reactivity.

• Problem: Steric Hindrance.

  • Cause: Bulky groups near the nitro group can hinder the approach of the reducing agent or the binding to the catalyst surface.

  • Solution: You may need to switch to a less sterically demanding reducing agent. For example, if catalytic hydrogenation is failing, a dissolving metal reduction might be more effective.

• Problem: Electronic Effects.

  • Cause: The presence of electron-withdrawing or electron-donating groups on the aromatic ring can affect the ease of reduction. Electron-withdrawing groups generally facilitate the reduction of the nitro group.[8][9]

  • Solution: If your substrate contains strong electron-donating groups, you may need to employ more forceful reduction conditions (e.g., higher temperature, higher pressure, or a stronger reducing agent).

Experimental Protocols for Troubleshooting

Here are some detailed protocols for common troubleshooting experiments.

Protocol 1: Catalyst Activity Test

This protocol helps determine if your catalyst is the source of the problem.

• Setup: In two identical reaction flasks, add a standard, easily reducible nitroarene (e.g., nitrobenzene) and your solvent of choice.

• Catalyst Addition: To one flask, add your current batch of Pd/C. To the second flask, add a fresh, unopened batch of Pd/C at the same loading.

• Reaction: Run both reactions under identical conditions (temperature, hydrogen pressure, stirring rate).

• Analysis: Monitor the progress of both reactions over time using TLC or GC. A significant difference in the reaction rate will indicate a problem with your original catalyst batch.

Protocol 2: Optimization of Reaction Conditions

This table provides a starting point for optimizing your reduction conditions.

Parameter	Initial Condition	Optimization Strategy
Solvent	Ethanol	Try THF, ethyl acetate, or a co-solvent system like ethanol/water.
Temperature	Room Temperature	Increase in 10°C increments, monitoring for side product formation.
Catalyst Loading	5 mol%	Increase to 10 mol% or 15 mol%.
H₂ Pressure	1 atm (balloon)	Use a Parr shaker to increase pressure to 50 psi or higher.
Reducing Agent	3 equivalents	Increase to 5 or 10 equivalents.

Protocol 3: Alternative Reduction Method - SnCl₂ Reduction

If catalytic hydrogenation is consistently failing, this is a reliable alternative.

• Setup: To a round-bottom flask, add your 2-nitrophenyl compound (1.0 eq) and ethanol.

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O, typically 3-5 eq).

• Reaction: Heat the mixture to reflux and stir until the starting material is consumed (monitor by TLC).

• Workup: Cool the reaction to room temperature and remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and carefully add a saturated aqueous solution of sodium bicarbonate until the solution is basic.

• Filtration and Extraction: Filter the resulting suspension through Celite. Separate the layers in a separatory funnel and extract the aqueous layer with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to obtain the product.[1]

Visualizing the Reduction Pathway

The reduction of a nitro group proceeds through several intermediates. Understanding this pathway can help in diagnosing where your reaction is stalling.

Caption: The stepwise reduction pathway of a 2-nitrophenyl group and potential side reactions.

By systematically evaluating each potential point of failure—catalyst, reagents, conditions, and substrate—you can effectively troubleshoot and optimize the reduction of 2-nitrophenyl groups, leading to higher yields and purer products in your synthetic endeavors.

References

• Reduction of Nitroarenes into Aryl Amines and N-Aryl hydroxylamines via Activation of NaBH4 and Ammonia-Borane Complexes by Ag/TiO2 Catalyst. (2016). MDPI. [Link]

• Transformative reactions in nitroarene chemistry: C–N bond cleavage, skeletal editing, and N–O bond utilization. (2025). RSC Publishing. [Link]

• Nitro Reduction - Common Conditions. Organic Chemistry Portal. [Link]

• Studying the effect of substituent on the electrochemical reduction of nitrobenzene and its Derivatives. (2016). IISTE.org. [Link]

• Which one is the best procedure for the reduction of aromatic nitro compounds? (2018). ResearchGate. [Link]

• Are there any reducing agents for reduction of nitrobenzene to aniline other than Sn/HCl? (2018). Chemistry Stack Exchange. [Link]

• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. (2024). MDPI. [Link]

• meta-Directing Deactivators: –NO2, –CN, –CHO, –CO2R, –COR, –CO2H. (2023). JoVE. [Link]

• Recent Advances to Mediate Reductive Processes of Nitroarenes Using Single-Electron Transfer, Organomagnesium, or Organozinc Reagents. (2020). PMC. [Link]

• Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. (2011). PMC. [Link]

• Substitution effects of reduction of nitrobenzene. (2018). ResearchGate. [Link]

• Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. (2016). ACS Publications. [Link]

• Selective and sustainable nitro reduction and reductive N -alkylation using a recyclable V 2 O 5 /TiO 2 catalyst for amine synthesis. (2025). Materials Advances (RSC Publishing). [Link]

• Optimization of Reduction Conditions. (2024). ResearchGate. [Link]

• Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. (2021). ACS Publications. [Link]

• Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. (2021). ACS Publications. [Link]

• Reduction of Nitro groups. University of Calgary. [Link]

• Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. (2023). ACS Publications. [Link]

• my nitro refuses to be reduced. (2023). Reddit. [Link]

• Optimization of Cu catalysts for nitrophenol reduction, click reaction and alkyne coupling. (2019). Inorganic Chemistry Frontiers (RSC Publishing). [Link]

• Switching of support materials for the hydrogenation of nitroarenes: A review. (2022). Taylor & Francis Online. [Link]

• Optimization of the reaction conditions for the reduction of nitroarenes. ResearchGate. [Link]

• Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Oriental Journal of Chemistry. [Link]

• Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. (2024). ResearchGate. [Link]

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• 7. researchgate.net [researchgate.net]
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• 9. iiste.org [iiste.org]

Reference Data & Comparative Studies

1H NMR characterization of 2-(4-Methoxy-2-nitrophenyl)-1H-indole

A Comprehensive Guide to the ¹H NMR Spectroscopic Characterization of 2-(4-Methoxy-2-nitrophenyl)-1H-indole

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical and materials science, the unambiguous structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands out as a powerful and indispensable tool. This guide provides an in-depth analysis of the ¹H NMR characterization of 2-(4-methoxy-2-nitrophenyl)-1H-indole, a molecule of interest in medicinal chemistry and materials science. We will delve into the theoretical underpinnings of its ¹H NMR spectrum, present a detailed assignment of proton signals, and compare its spectral features with those of plausible isomers, thereby offering a robust framework for its identification and characterization.

The Decisive Role of ¹H NMR in Structural Elucidation

Proton NMR (¹H NMR) spectroscopy provides a wealth of information about the molecular structure of a compound by probing the chemical environment of hydrogen atoms. The key parameters obtained from a ¹H NMR spectrum are the chemical shift (δ), which indicates the electronic environment of a proton; the integration, which reveals the relative number of protons giving rise to a signal; and the spin-spin coupling (J-coupling), which provides information about the connectivity of neighboring protons. For a molecule like 2-(4-methoxy-2-nitrophenyl)-1H-indole, with its distinct aromatic systems and substituent groups, ¹H NMR serves as a definitive method for structural confirmation.

Predicted ¹H NMR Spectrum of 2-(4-Methoxy-2-nitrophenyl)-1H-indole

The ¹H NMR spectrum of 2-(4-methoxy-2-nitrophenyl)-1H-indole is predicted to exhibit a series of distinct signals corresponding to the protons on the indole ring and the substituted phenyl ring. The presence of electron-donating (methoxy, -OCH₃) and electron-withdrawing (nitro, -NO₂) groups significantly influences the chemical shifts of the aromatic protons, providing a unique spectral fingerprint.[1]

Below is a systematic analysis of the expected chemical shifts and coupling patterns for each proton in the molecule, assuming a standard deuterated solvent such as CDCl₃.

Molecular Structure and Proton Numbering

To facilitate the discussion, the protons in 2-(4-methoxy-2-nitrophenyl)-1H-indole are numbered as follows:

Caption: Molecular structure of 2-(4-Methoxy-2-nitrophenyl)-1H-indole with proton numbering.

Predicted Chemical Shifts and Multiplicities

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H1 (N-H)	8.1 - 8.5	Broad Singlet	-	The indole N-H proton is typically deshielded and often appears as a broad singlet due to quadrupole broadening and potential exchange.[2][3]
H7	7.6 - 7.8	Doublet	7.5 - 8.0	This proton is ortho to the indole nitrogen and is deshielded. It will couple with H6.
H4	7.4 - 7.6	Doublet	8.0 - 8.5	H4 is deshielded by the aromatic ring current and will couple with H5.
H5	7.1 - 7.3	Triplet	7.0 - 8.0	This proton is coupled to both H4 and H6, resulting in a triplet.
H6	7.0 - 7.2	Triplet	7.0 - 8.0	Coupled to H5 and H7, appearing as a triplet.
H3	6.5 - 6.8	Singlet (or very small doublet)	~1.0	The C3-H of a 2-substituted indole typically appears as a singlet or a narrow doublet due to a small long-range coupling with the N-H proton.[2]
H3'	7.7 - 7.9	Doublet	~2.5	This proton is ortho to the nitro group and meta to the methoxy group. The strong electron-withdrawing effect of the nitro group causes significant deshielding. It exhibits meta-coupling with H5'.
H5'	7.1 - 7.3	Doublet of Doublets	ortho: ~9.0, meta: ~2.5	H5' is ortho to the methoxy group and meta to the nitro group. It will be coupled to both H6' (ortho) and H3' (meta).
H6'	7.4 - 7.6	Doublet	~9.0	This proton is ortho to the indole substituent and will show a large ortho-coupling with H5'.
-OCH₃	3.8 - 4.0	Singlet	-	The methoxy protons are deshielded by the adjacent oxygen atom and appear as a singlet as there are no neighboring protons to couple with.[4]

Comparison with Alternative Structures

To underscore the diagnostic power of ¹H NMR, let's consider a plausible isomer, 2-(2-Methoxy-4-nitrophenyl)-1H-indole .

Caption: Molecular structure of the isomer 2-(2-Methoxy-4-nitrophenyl)-1H-indole.

In this isomer, the positions of the methoxy and nitro groups are swapped. This would lead to predictable changes in the ¹H NMR spectrum:

• H3' : This proton would now be ortho to the methoxy group and meta to the nitro group, causing a significant upfield shift compared to the target molecule.

• H5' : Now ortho to the nitro group, this proton would experience a strong deshielding effect, resulting in a noticeable downfield shift .

• The coupling patterns of the substituted phenyl ring protons would also be different, allowing for unambiguous differentiation between the two isomers.

This comparative analysis highlights how a careful interpretation of chemical shifts and coupling constants can provide conclusive evidence for the correct isomeric structure.

Experimental Protocol for ¹H NMR Data Acquisition

To obtain a high-quality ¹H NMR spectrum for structural verification, the following protocol is recommended.

Caption: Experimental workflow for ¹H NMR data acquisition and processing.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the synthesized 2-(4-methoxy-2-nitrophenyl)-1H-indole.

  • Dissolve the sample in about 0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a small vial. Ensure the sample is fully dissolved.

  • Add a small amount of tetramethylsilane (TMS) to serve as an internal standard for chemical shift calibration (δ = 0.00 ppm).[5]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent to stabilize the magnetic field.

  • Shim the magnetic field to optimize its homogeneity, which is crucial for obtaining sharp, well-resolved signals.

  • Set appropriate acquisition parameters, including a 90° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • Acquire the Free Induction Decay (FID) by accumulating a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier Transform to the FID to convert the time-domain data into the frequency-domain spectrum.

  • Carefully phase correct the spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

  • Integrate all the signals in the spectrum to determine the relative ratios of the protons.

  • Analyze the spectrum to determine the chemical shifts, multiplicities (singlet, doublet, triplet, etc.), and coupling constants for each proton signal.

Conclusion

The ¹H NMR spectroscopic characterization of 2-(4-methoxy-2-nitrophenyl)-1H-indole is a clear-cut process that provides a definitive confirmation of its structure. By understanding the influence of the indole and substituted phenyl ring systems, as well as the effects of the methoxy and nitro substituents, one can confidently predict and interpret the resulting spectrum. The comparison with a potential isomer further illustrates the resolving power of this technique. The detailed experimental protocol provided herein offers a standardized approach to obtaining high-quality data, ensuring the integrity and reproducibility of the structural analysis. This guide serves as a valuable resource for researchers and professionals engaged in the synthesis and characterization of novel organic compounds.

References

• Dalpozzo, R., et al. (2021). Synthesis of 2-Substitued Indoles via Pd-Catalysed Cyclization in an Aqueous Micellar Medium. Molecules, 26(13), 3907. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information (SI). [Link]

• Lopes, L. G., et al. (2022). Synthesis of 2-substituted indoles and evaluation of their antibacterial activity and inhibitory effects on the efflux pump of methicillin-resistant Staphylococcus aureus. Frontiers in Chemistry, 9, 783788. [Link]

• Iida, H., et al. (1983). Preparation of 1-Hydroxyindole Derivatives and a New Route to 2-Substituted Indoles. The Journal of Organic Chemistry, 48(11), 1785-1791. [Link]

• Joseph-Nathan, P., del Rio, R. E., & Morales-Rios, M. S. (1988). NMR STUDIES OF INDOLE. HETEROCYCLES, 27(2), 377-395. [Link]

• LibreTexts. (2024). 16.4: ¹H NMR Chemical Shifts for Common Functional Groups. Chemistry LibreTexts. [Link]

• Supporting Information for Synthesis of 1,2-Disubstituted Indoles from α-Aminonitriles and 2-Halobenzyl Halides. (n.d.). [Link]

• The Royal Society of Chemistry. (2022). Nucleophilic Functionalizations of Indole Derivatives Using Aromatic Pummerer Reaction. [Link]

• Wiley-VCH. (n.d.). Supporting Information. [Link]

• LibreTexts. (2024). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Chemistry LibreTexts. [Link]

• SpectraBase. (n.d.). 2-Phenylindole - Optional[1H NMR] - Chemical Shifts. [Link]

• ResearchGate. (n.d.). 2-[2-(5-Ethoxy-4-methoxy-2-nitrophenyl)vinyl]-1H-indole. [Link]

• University College London. (n.d.). Chemical shifts. [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shifts. [Link]

• University of California, Los Angeles. (n.d.). 1H NMR chemical shift ppm table. [Link]

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• 5. 1H Chemical Shifts [sites.science.oregonstate.edu]

A Comparative Guide to the UV-Vis Spectroscopic Analysis of Nitro-Indole vs. Amino-Indole Derivatives

Introduction

Indole derivatives are privileged scaffolds in medicinal chemistry, materials science, and atmospheric aerosol research. The electronic nature of substituents on the indole ring drastically alters its photochemical properties. Understanding the spectroscopic differences between nitro-indoles and amino-indoles is critical for researchers monitoring synthetic reductions, evaluating photostability, or designing fluorescent probes.

This guide provides an objective comparison of their UV-Vis absorption profiles and details a self-validating experimental protocol for tracking the nitro-to-amino transformation.

Mechanistic Photochemistry: Nitro vs. Amino Substituents

The indole core is an electron-rich aromatic system. When substituted, the electronic transition energy—and thus the maximum absorption wavelength (

)—is dictated by the substituent's ability to perturb the HOMO-LUMO gap.

• Nitro-Indoles (The Push-Pull Effect) : The nitro (

  ) group is a strong electron-withdrawing group (EWG). When attached to the indole core, it creates a robust intramolecular charge transfer (ICT) system. This extended conjugation lowers the energy required for transitions. Consequently, most nitroindole isomers exhibit broadly absorbing peaks in the near-UV (300–400 nm) range[1]. For instance, the absorption spectrum of 4-nitroindole extends furthest into the visible spectrum, making it a true visible chromophore, though its fluorescence quantum yield is notoriously low[1],[2].

• Amino-Indoles (Electron Donation) : The amino (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ) group is a strong electron-donating group (EDG). Reducing a nitro-indole to an amino-indole breaks the extended push-pull conjugation. This results in a pronounced hypsochromic (blue) shift, returning the absorption profile closer to the baseline indole spectrum (typically 260–290 nm). However, unprotected aminoindoles are highly unstable; they are sensitive to air and light, rapidly undergoing oxidative dimerization. This degradation manifests as a progressive red-shifting and broadening of the UV-Vis spectrum over time[3].

Quantitative Spectroscopic Data

The following table summarizes the spectral characteristics of key indole derivatives, highlighting the dramatic shifts induced by substituent exchange.

Compound	Substituent	Electronic Effect	Peak Absorption (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> )	Chromophore Dynamics
Indole	None	Neutral	~270 nm	Baseline transition.
3-Nitroindole		Strong EWG	349 nm	Extended conjugation; strong push-pull effect[1].
5-Nitroindole		Strong EWG	322 nm	Broad near-UV absorption[1].
4-Nitroindole		Strong EWG	>350 nm	Extends furthest into the visible range[1].
3-Aminoindole		Strong EDG	~260–290 nm	Hypsochromic shift due to loss of EWG.

Experimental Workflow: In-Situ UV-Vis Monitoring

Because amino-indoles degrade rapidly upon exposure to oxygen and light[3], off-line purification and subsequent spectroscopic analysis often yield artifactual data. The most reliable method to obtain an accurate UV-Vis spectrum of an amino-indole is via in-situ monitoring during chemical reduction.

Caption: Workflow for the reduction and in-situ UV-Vis monitoring of indole derivatives.

Detailed Methodology: Sodium Dithionite Reduction of 3-Nitroindole

Objective : To chemically reduce 3-nitroindole to 3-aminoindole while continuously monitoring the kinetic shift in absorption maxima.

Step 1: Preparation of the Analyte Solution

• Action : Dissolve 3-nitroindole (1.0 g, 6.17 mmol) in a deoxygenated mixture of ethanol (35 mL) and 1 M sodium hydroxide (10 mL)[4].

• Causality : Ethanol acts as a co-solvent to solubilize the hydrophobic indole ring, while the alkaline environment is required to stabilize the dithionite reducing agent. Deoxygenation (sparging with inert ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  or gas) is critical because the resulting 3-aminoindole is highly susceptible to oxidative dimerization upon exposure to atmospheric oxygen.

Step 2: Baseline UV-Vis Measurement

• Action : Transfer a 2.5 mL aliquot of the unreacted solution into a quartz cuvette (1.0 cm path length) sealed with a PTFE septum. Record the baseline UV-Vis spectrum from 200–500 nm.

• Causality : This establishes the initial absorbance profile, which will feature a prominent broad peak at ~349 nm due to the extended conjugation provided by the nitro chromophore[1].

Step 3: Preparation and Injection of the Reducing Agent

• Action : Prepare a fresh solution of sodium dithionite (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  , 3.0 g, 17.2 mmol) in 0.5 M sodium hydroxide (15 mL). Inject a stoichiometric excess of this solution through the cuvette septum using a gas-tight syringe.

• Causality : Sodium dithionite is chosen over catalytic hydrogenation (e.g.,

  with ) for spectroscopic monitoring because it is a homogeneous reactant. Heterogeneous catalysts would introduce severe Rayleigh scattering in the cuvette, artificially inflating absorbance readings and obscuring the true spectral data.

Step 4: Kinetic Spectral Acquisition

• Action : Monitor the reaction at 50 °C[4] by collecting spectra at 30-second intervals.

• Causality : As the electron-withdrawing

  group is reduced to the electron-donating group, the intramolecular charge transfer is disrupted. The observer will note a rapid hypsochromic (blue) shift, with the 349 nm peak diminishing and a new absorption band emerging in the 260–290 nm region. The presence of clear isosbestic points during this time-course acts as a self-validating metric, confirming that the reduction is a direct conversion without long-lived intermediates.

Step 5: Quenching and Protection

• Action : Immediately upon reaction completion, trap the 3-aminoindole in situ (e.g., via N-acetylation or Boc-protection) if preparative isolation is desired.

• Causality : Unprotected aminoindoles are photochemically and oxidatively unstable[3]. Without immediate protection, the UV-Vis spectrum will progressively red-shift and broaden as the compound degrades into complex polymeric mixtures[4].

Conclusion

The transition from a nitro-indole to an amino-indole represents a fundamental shift in the molecule's electronic architecture, directly observable via UV-Vis spectroscopy. By employing rigorous, anaerobic, in-situ monitoring techniques, researchers can accurately capture the hypsochromic shift associated with this reduction, bypassing the inherent instability of the amino-indole product.

References

1.[1] Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol. nih.gov. 2.[3] The Synthesis of Nitro- and Aminoindoles Analogous to Serotonin. electronicsandbooks.com. 3.[4] Application Notes and Protocols for the Reduction of 3-Nitroindole to 3-Aminoindole. benchchem.com. 4.[2] Tuning the Electronic Transition Energy of Indole via Substitution. squarespace.com.

Sources

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• 3. electronicsandbooks.com [electronicsandbooks.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Structural Validation of 2-Aryl Indoles via NOESY vs. HMBC

Executive Summary: The Regioisomer Trap

In the synthesis of pharmacologically active indoles—specifically via Fischer indole synthesis or metal-catalyzed cross-couplings (e.g., Sonogashira/cyclization)—a critical structural ambiguity often arises: Is the aryl substituent at the C2 or C3 position?

While 2-aryl and 3-aryl indoles are chemically distinct, their 1D NMR (

H, C) signatures are dangerously similar. Both isomers present a singlet (or doublet) for the indole backbone proton (H3 or H2) and a complex aromatic region. Relying solely on chemical shift heuristics (e.g., H-2 > H-3) is prone to error due to substituent shielding effects.

This guide objectively compares the two definitive 2D NMR validation strategies: NOESY (Spatial Proximity) and HMBC (Long-Range Connectivity) .

Methodological Comparison

Feature	Method A: NOESY (Nuclear Overhauser Effect Spectroscopy)	Method B: HMBC (Heteronuclear Multiple Bond Correlation)
Primary Mechanism	Through-Space Dipolar Coupling (< 5 Å)	Through-Bond J-Coupling ( )
Key Diagnostic	Interaction between Indole NH and Ortho-Aryl protons.	Connectivity of H-3 (or H-2) to Quaternary Bridgehead carbons.
Prerequisites	Exchangeable NH proton must be visible (requires DMSO- ).	High-resolution C detection; sufficient sample concentration.
Speed	Fast (Standard 2D acquisition).	Slower (Requires adequate SNR for quaternary carbons).
Reliability	High , provided the NH is not exchanging with solvent.	Absolute . The "Gold Standard" for skeletal proof.
Blind Spot	Fails in protic solvents (MeOH/D O) where NH disappears.	Can be ambiguous if and couplings overlap or are weak.

Visualizing the Validation Workflow

The following diagram outlines the logical decision tree for validating the structure, moving from ambiguous 1D data to definitive 2D proof.

Figure 1: Decision logic for structural elucidation of indole regioisomers.

Deep Dive: The NOESY Strategy (Spatial)

The NOESY experiment relies on the Nuclear Overhauser Effect , which transfers magnetization through space between spins closer than 5 Å.

The Diagnostic Interaction

In a 2-aryl indole , the indole NH (position 1) and the ortho-protons of the aryl ring (position 2'-H) are in close spatial proximity.

• 2-Aryl Indole: Strong NOE cross-peak between NH (

  ~11.0) and Ar-H ( ~7.5) .

• 3-Aryl Indole: The NH is distant from the aryl ring. Instead, the NH shows a strong NOE to the H-2 proton (singlet/doublet) on the indole ring itself.

Critical Protocol Note

You must use a solvent that prevents chemical exchange of the NH proton.

• Recommended: DMSO-

  (Sharpens NH, slows exchange).

• Avoid: MeOD, D

  O (NH disappears).

• Mixing Time (

  ): For small molecules (MW < 500), set to 500–800 ms . (Note: NOE is positive for small molecules; too short a mixing time yields weak signals).

Deep Dive: The HMBC Strategy (Connectivity)

HMBC validates the carbon skeleton by detecting long-range (2-3 bond)

H- C couplings. This method is solvent-independent and does not require the NH proton.

The Diagnostic Correlations

Focus on the singlet proton on the indole ring.

• If 2-Aryl Indole (Proton is H-3):

  • H-3 correlates to C-9 (quaternary bridgehead,

    ~137).

  • H-3 correlates to C-1' (ipso-carbon of the aryl ring,

    ~130-135).

  • H-3 correlates to C-2 (quaternary,

    ~135-140).

• If 3-Aryl Indole (Proton is H-2):

  • H-2 correlates to C-9 (bridgehead).

  • H-2 correlates to C-3 (quaternary,

    ~115-120).

  • H-2 correlates to C-1' (ipso-carbon).

Differentiation Key: The chemical shift of the quaternary carbon coupled to the singlet proton is the discriminator. In 2-aryl indoles, H-3 couples to the electron-rich C-2 (deshielded). In 3-aryl indoles, H-2 couples to C-3 (shielded).

Figure 2: Abstracted HMBC correlation network. The specific chemical shift of "Quaternary C" confirms the isomer.

Experimental Protocol

Step 1: Sample Preparation

• Concentration: 10–20 mg of sample in 0.6 mL solvent.

• Solvent: DMSO-

  is mandatory for NOESY (to see NH). CDCl is acceptable for HMBC but may broaden the NH signal.

• Tube: High-quality 5mm NMR tube (prevent shimming errors).

Step 2: Acquisition Parameters (Bruker/Jeol Standard)

Parameter	NOESY (Phase Sensitive)	HMBC (Magnitude Mode)
Pulse Sequence	noesygpph (Gradient)	hmbcgplpndqf
Scans (NS)	8 – 16	16 – 64 (Sensitivity critical)
Mixing Time / Delay	D8 = 0.600 s (600ms)	CNST13 = 8 Hz (Long range J)
Relaxation Delay (D1)	2.0 s	1.5 s
TD (F2/F1)	2048 / 256	4096 / 256

Step 3: Processing

• Window Function: Sine-Bell Squared (QSINE) for both dimensions.

• Phasing: NOESY requires careful phasing (diagonal negative/positive depending on setup). HMBC is usually magnitude mode (no phasing required).

Data Simulation: The "Smoking Gun" Signals

The table below contrasts the expected data for a 2-Phenylindole vs. 3-Phenylindole.

Signal / Correlation	2-Phenylindole (Target)	3-Phenylindole (Alternative)
Indole Singlet ( )	H-3 : ~6.8 - 7.2 ppm	H-2 : ~7.4 - 7.8 ppm (Deshielded by N)
NOESY: NH ( 11.5)	Strong NOE to Phenyl Ortho-H	Strong NOE to H-2 (Indole Singlet)
HMBC: Indole Singlet	Couples to C-1' (Phenyl Ipso)	Couples to C-1' (Phenyl Ipso)
HMBC: Indole Singlet	Couples to C-9 (Bridge)	Couples to C-9 (Bridge)
HMBC: Indole Singlet	Couples to C-2 ( ~137)	Couples to C-3 ( ~115)

Analyst Note: The chemical shift of the carbon correlating to the singlet proton is the most robust numerical proof. C2 is significantly downfield of C3.

References

• Synthesis and NMR Characterization of 2-Substituted Indoles Source: MDPI, Molecules. URL:[Link] Relevance: Provides specific chemical shift data for 2-aryl indole derivatives.

• Long-Range Heteronuclear Correlation (HMBC) Methodology Source: Hebrew University of Jerusalem, NMR Facility. URL:[Link] Relevance: Defines the pulse sequence parameters and delay optimizations for HMBC.

• NOESY Experiments: Mixing Times for Small Molecules Source: Columbia University, Department of Chemistry. URL:[Link] Relevance: Validates the requirement for 500-800ms mixing times for molecules of this molecular weight.

• Distinguishing Regioisomers using Benchtop NMR Source: Oxford Instruments, Application Notes.[1] URL:[Link] Relevance: Demonstrates the utility of 2D NMR in distinguishing aromatic substitution patterns.

Sources

• 1. nmr.oxinst.com [nmr.oxinst.com]

A Comparative Guide to FTIR Spectral Markers for Nitro and Methoxy Groups in Indoles

For researchers, scientists, and professionals in drug development, the precise and unambiguous identification of functional groups within a molecular scaffold is paramount. The indole nucleus, a ubiquitous feature in pharmacologically active compounds, often presents analytical challenges when substituted with various functional groups. This guide provides an in-depth technical comparison of the Fourier-Transform Infrared (FTIR) spectral markers for two common and electronically contrasting substituents on the indole ring: the electron-withdrawing nitro (NO₂) group and the electron-donating methoxy (OCH₃) group.

This document moves beyond a simple cataloging of spectral peaks. It delves into the causality behind observed vibrational frequencies, grounded in the electronic effects of these substituents on the indole ring. By understanding these principles, researchers can more confidently interpret their own FTIR data for novel substituted indoles.

The Indole Scaffold: A Brief Vibrational Overview

Before examining the influence of substituents, it is essential to recognize the primary vibrational modes of the parent indole molecule. The FTIR spectrum of indole is characterized by several key absorptions: a sharp N-H stretching band around 3400 cm⁻¹, aromatic C-H stretching vibrations typically above 3000 cm⁻¹, and a complex fingerprint region (below 1500 cm⁻¹) containing various C=C and C-C ring stretching and C-H bending modes. The substitution of a nitro or methoxy group onto this scaffold introduces new vibrational modes and perturbs existing ones, providing a spectral "fingerprint" of the substitution.

Characteristic FTIR Markers of the Nitro Group on the Indole Ring

The nitro group is a strong electron-withdrawing group, a property that significantly influences the electronic distribution within the indole ring and gives rise to very intense and characteristic absorption bands in the FTIR spectrum.[1] The most prominent and diagnostic of these are the asymmetric and symmetric stretching vibrations of the N-O bonds.

• Asymmetric NO₂ Stretch (νₐₛ): This is typically a very strong absorption band found in the range of 1550-1475 cm⁻¹ for nitro-aromatic compounds.[2] This band arises from the two N-O bonds stretching out of phase.

• Symmetric NO₂ Stretch (νₛ): Another strong absorption, appearing in the 1360-1290 cm⁻¹ range.[2] This corresponds to the in-phase stretching of the N-O bonds.

The high intensity of these bands is a direct result of the large change in dipole moment during the vibration of the highly polar N-O bonds.

Characteristic FTIR Markers of the Methoxy Group on the Indole Ring

In contrast to the nitro group, the methoxy group is an electron-donating group through resonance, which also imparts distinct features to the FTIR spectrum of a substituted indole. The key vibrational modes associated with the methoxy group are the stretching vibrations of the C-O-C linkage.

• Asymmetric C-O-C Stretch (νₐₛ): For alkyl aryl ethers, such as methoxy-substituted aromatics, a strong, characteristic band for the asymmetrical C-O-C stretch appears at 1275-1200 cm⁻¹ .[3]

• Symmetric C-O-C Stretch (νₛ): A second, often weaker, band corresponding to the symmetrical stretch is typically observed in the 1075-1020 cm⁻¹ region.[3]

Additionally, the C-H stretching of the methyl group in the methoxy substituent is expected in the 2850–2815 cm⁻¹ region.

Comparative Analysis: Nitro- vs. Methoxy-Substituted Indoles

A direct comparison of the FTIR spectra of nitro- and methoxy-substituted indoles reveals distinct differences that allow for their unambiguous differentiation. The primary distinguishing features are summarized in the table below.

Vibrational Mode	Nitro-Substituted Indoles (cm⁻¹)	Methoxy-Substituted Indoles (cm⁻¹)	Intensity
Asymmetric NO₂ Stretch	1550 - 1475	-	Strong
Symmetric NO₂ Stretch	1360 - 1290	-	Strong
Asymmetric C-O-C Stretch	-	1275 - 1200	Strong
Symmetric C-O-C Stretch	-	1075 - 1020	Medium
Aromatic C-H Out-of-Plane Bending	Influenced by substitution pattern	Influenced by substitution pattern	Strong
N-H Stretch	~3400	~3400	Sharp

Electronic Effects on Vibrational Frequencies:

The electron-withdrawing nature of the nitro group and the electron-donating nature of the methoxy group have predictable effects on the vibrational frequencies of the indole ring itself. Electron-withdrawing groups, like the nitro group, tend to decrease electron density in the aromatic ring, which can strengthen some ring bonds and lead to shifts in the C=C stretching frequencies in the fingerprint region.[4][5] Conversely, electron-donating groups, such as the methoxy group, increase electron density in the ring, which can also influence the positions of these bands.[6]

Influence of Substitution Position:

The position of the substituent on the indole ring (e.g., 5-nitro vs. 6-nitro) can lead to subtle but measurable shifts in the vibrational frequencies. These shifts are due to changes in the overall symmetry of the molecule and the specific electronic interactions between the substituent and the different parts of the indole ring. For instance, the pattern of C-H out-of-plane bending vibrations in the 900-675 cm⁻¹ region is highly dependent on the substitution pattern of the aromatic ring and can be a valuable tool for distinguishing between isomers.[3]

Experimental Protocol: Acquiring High-Quality ATR-FTIR Spectra of Substituted Indoles

Attenuated Total Reflectance (ATR) is a convenient and widely used sampling technique for obtaining FTIR spectra of solid powders and liquids with minimal sample preparation.[7]

Step-by-Step Methodology:

• Crystal Cleaning:

  • Thoroughly clean the ATR crystal (e.g., diamond or zinc selenide) with a suitable solvent, such as isopropanol or ethanol, using a soft, lint-free wipe.

  • Perform a background scan of the clean, empty crystal. The resulting spectrum should be a flat line, indicating no contaminants are present.

• Sample Application (Solid Powders):

  • Place a small amount of the finely ground indole derivative powder onto the center of the ATR crystal.

  • Lower the ATR press arm and apply firm, even pressure to ensure good contact between the sample and the crystal surface.

• Sample Application (Liquids/Solutions):

  • Place a single drop of the neat liquid or a concentrated solution of the indole derivative onto the ATR crystal.

  • If using a volatile solvent, acquire the spectrum promptly. For analysis of a solute, allow the solvent to evaporate to leave a thin film of the compound on the crystal.

• Data Acquisition:

  • Collect the FTIR spectrum over the desired range, typically 4000-400 cm⁻¹.

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Post-Measurement Cleaning:

  • Thoroughly clean the ATR crystal and press arm with an appropriate solvent to remove all traces of the sample.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

}

Caption: Workflow for FTIR analysis of substituted indoles.

Conclusion

The nitro and methoxy groups impart strong, distinct, and readily identifiable markers in the FTIR spectra of substituted indoles. The intense asymmetric and symmetric stretches of the NO₂ group in the 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹ regions, respectively, serve as unambiguous indicators of nitro substitution. Similarly, the characteristic asymmetric and symmetric C-O-C stretching vibrations of the methoxy group in the 1275-1200 cm⁻¹ and 1075-1020 cm⁻¹ regions provide clear evidence for its presence.

By understanding the fundamental vibrational modes of these functional groups and the influence of their electronic properties on the indole scaffold, researchers can leverage FTIR spectroscopy as a powerful and reliable tool for the structural elucidation and quality control of novel indole derivatives in drug discovery and development.

References

• University of California, Los Angeles. Spectroscopy Tutorial: Nitro Groups. Available at: [Link]

• LibreTexts Chemistry. 12.7: Interpreting Infrared Spectra. Available at: [Link]

• Conformational changes in matrix-isolated 6-methoxyindole: Effects of the thermal and infrared light excitations. The Journal of Chemical Physics. 2016. Available at: [Link]

• Aaron, J. J., et al. Electronic Absorption and Fluorescence Spectra of Indole Derivatives. Quantitative Treatment of the Substituent Effects and a PPP Study. Croatica Chemica Acta. 1983. Available at: [Link]

• Conformational changes in matrix-isolated 6-methoxyindole: Effects of the thermal and infrared light excitations. PubMed. 2016. Available at: [Link]

• Hussein, F. H., et al. Dual Substituent Parameter Modeling of Theoretical, NMR and IR Spectral Data of 5-Substituted Indole-2,3-diones. Molecules. 2002. Available at: [Link]

• Ray, S., & Mondal, P. Electronic Substitution Effect on the Ground and Excited State Properties of Indole Chromophore: A Computational Study. ChemRxiv. 2022. Available at: [Link]

• Polak, J., et al. Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction, Infrared Spectroscopy, and DFT Calculations. Molecules. 2024. Available at: [Link]

• Ray, S., & Mondal, P. Electronic Substitution Effect on the Ground and Excited State Properties of Indole Chromophore: A Computational Study. ResearchGate. 2022. Available at: [Link]

• Northern Illinois University. FT-IR sample preparation. Available at: [Link]

• AZoM. How to Interpret FTIR Results: A Beginner's Guide. 2025. Available at: [Link]

• Drawell. Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. 2024. Available at: [Link]

• Ray, S., & Mondal, P. Electronic Substitution Effect on the Ground and Excited State Properties of Indole Chromophore: A Computational Study. PubMed. 2023. Available at: [Link]

• Specac Ltd. Interpreting Infrared Spectra. Available at: [Link]

• Hanna, G., et al. Tuning the Electronic Transition Energy of Indole via Substitution: Application to Identify Tryptophan-Based Chromophores That Absorb and Emit Visible Light. RSC Chemical Biology. 2021. Available at: [Link]

• LibreTexts Chemistry. 12.7: Interpreting Infrared Spectra. Available at: [Link]

• Polak, J., et al. Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction, Infrared Spectroscopy, and DFT Calculations. ResearchGate. 2024. Available at: [Link]

• Virginia Tech. Sample Preparation – FT-IR/ATR. Available at: [Link]

• Nandiyanto, A. B. D., et al. How to Read and Interpret FTIR Spectra for Materials: A Master Dataset with Step-by-Step Guided Peak. Indonesian Journal of Science and Technology. 2024. Available at: [Link]

• Chemistry Steps. Interpreting IR Spectra. 2025. Available at: [Link]

• Agilent Technologies. ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Available at: [Link]

• NIST. 5-Methoxyindole-2-carboxylic acid. In NIST Chemistry WebBook. Available at: [Link]

• NIST. 6-Nitroindole. In NIST Chemistry WebBook. Available at: [Link]

• Riela, S., et al. FT-IR Investigation of Methoxy Substituted Benzenes Adsorbed on Solid Acid Catalysts. Journal of Physical Chemistry C. 2012. Available at: [Link]

• Coates, J. Interpretation of Infrared Spectra, A Practical Approach. Encyclopedia of Analytical Chemistry. 2000. Available at: [Link]

• PubChem. 5-Methoxyindole. National Center for Biotechnology Information. Available at: [Link]

• Pearson. The IR spectrum for anisole contains two C―O stretching bands in .... Available at: [Link]

• Rofouei, M. K., et al. Spectroscopic Investigation of 7'-Nitro-6'-phenyl-1',6',7',7a'- tetrahydro-spiro[indeno[1,2-b]quinoxaline-11,5'-pyrrolo[1,2-c][2][8]thiazole] Crystal. Asian Journal of Chemistry. 2014. Available at: [Link]

• University of Nebraska-Lincoln. 5 - IR - spectroscopy. Available at: [Link]

• University of Colorado Boulder. Infrared Spectroscopy. Available at: [Link]

• Zhang, Q., et al. Structures of 5-nitroindole-2′-deoxyribonucleoside (5NI-NS), a structural analogue of 2′-deoxyguanosine, and 4-cyanoindole-2′-deoxyribonucleoside (4CNI-NS), a structural analogue of 2′-deoxyadenosine. Acta Crystallographica Section C Structural Chemistry. 2017. Available at: [Link]

• Ciszewski, J. S., et al. Calculations of the electronic structure of substituted indoles and prediction of their oxidation potentials. Scilit. 2000. Available at: [Link]

• Nandiyanto, A. B. D., et al. How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology. 2019. Available at: [Link]

• Krishnakumar, V., & John Xavier, R. The Vibrational Spectroscopic (FT-IR & FTR) study and HOMO & LUMO analysis of 6-Methyl Quinoline using DFT. International Journal of ChemTech Research. 2011. Available at: [Link]

• Dieng, S. D. Vibrational Spectroscopy of Isotopically Labeled Indoles and Electron Transfer in DNA Photolyase. Montclair State University Digital Commons. 2014. Available at: [Link]

• Jesus, A. J. L., et al. Influence of the Position of the Methoxy Group on the Stabilities of the Syn and Anti Conformers of 4-, 5-, and 6-Methoxyindole. The Journal of Physical Chemistry A. 2013. Available at: [Link]

• Lignell, H., et al. Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol. Environmental Science & Technology. 2021. Available at: [Link]

• Becucci, M., et al. High Overtones of the C−H Stretching Vibrations in Anisole and Thioanisole. ResearchGate. 2001. Available at: [Link]

• Chemtalk. EWG vs EDG: Examples of Electron Withdrawing and Donating Groups. Available at: [Link]

• LibreTexts Chemistry. 12.8: Infrared Spectra of Some Common Functional Groups. Available at: [Link]

• Czarnecki, M. A., et al. The Analytical Possibilities of FT-IR Spectroscopy Powered by Vibrating Molecules. Molecules. 2023. Available at: [Link]

• Lee, S., et al. Investigation of the Vibrational Characteristics of 6-Isocyano-1-Methyl-1H-Indole: Utilizing the Isonitrile Group as an Infrared Probe. Molecules. 2023. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(4-Methoxy-2-nitrophenyl)-1H-indole

For researchers and professionals in drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical research environment. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-(4-Methoxy-2-nitrophenyl)-1H-indole, a compound that, due to its chemical structure, requires careful handling as hazardous waste. In the absence of a specific Safety Data Sheet (SDS) for this exact molecule, this document outlines a conservative and prudent approach based on the known hazards of its constituent functional groups—the indole ring and the aromatic nitro group—and established principles of hazardous waste management.

Hazard Assessment and Classification: A Precautionary Approach

The initial and most critical step in the disposal of any chemical is a thorough hazard assessment to determine if it qualifies as hazardous waste.[1] This responsibility lies with the generator of the waste.[1] Given the structural features of 2-(4-Methoxy-2-nitrophenyl)-1H-indole, a cautious approach is warranted.

• Indole Derivatives: The indole nucleus is a common motif in biologically active compounds. While some indole derivatives have low toxicity, others can be irritants or have other toxicological properties.[1][2] For instance, some indole compounds are known to be very toxic to aquatic life.[2][3]

• Aromatic Nitro Compounds: Aromatic nitro compounds are often classified as hazardous substances.[4] They can be toxic, suspected carcinogens, and may act as strong oxidizing agents that can react vigorously with other materials.[4] Nitro compounds are generally incompatible with strong bases, amines, and oxidizing or reducing agents, and contact with these can lead to vigorous or even explosive reactions.[5]

Given these characteristics, 2-(4-Methoxy-2-nitrophenyl)-1H-indole must be presumed to be hazardous waste. It should never be disposed of down the drain or in regular trash.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

When handling 2-(4-Methoxy-2-nitrophenyl)-1H-indole for disposal, the use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure.[3][4]

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[3][4]	Protects against potential splashes of the chemical or solvents used in the disposal process.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).[3][4]	Prevents skin contact. Structurally related compounds are presumed to be toxic upon skin contact.[3]
Body Protection	A laboratory coat is standard. For larger quantities or in case of a spill, chemical-resistant coveralls may be necessary.[3][4]	Protects the body from contamination.
Respiratory Protection	A NIOSH-approved respirator should be used if there is a risk of generating dust or aerosols.[4][6]	Prevents inhalation, which is a potential route of exposure. All handling should ideally be done in a chemical fume hood to minimize airborne concentrations.[1]

Step-by-Step Disposal Protocol

The disposal of 2-(4-Methoxy-2-nitrophenyl)-1H-indole must be carried out in a manner that ensures the safety of laboratory personnel and prevents environmental contamination.[3]

• Identify as Hazardous Waste: All unused 2-(4-Methoxy-2-nitrophenyl)-1H-indole and any materials contaminated with it (e.g., gloves, filter paper, absorbent pads) must be treated as hazardous waste.[4]

• Do Not Mix: This waste stream should not be mixed with other chemical wastes to avoid potentially dangerous reactions.[3] In particular, keep it separate from strong bases, amines, and oxidizing or reducing agents.[5]

• Container Choice: Use a container that is chemically compatible with the compound.[3][7] Often, the original container is a suitable choice.[3] If a new container is used, it must be in good condition, free from leaks, and have a secure, tight-fitting cap.[3][7]

• Immediate Labeling: Affix a hazardous waste label to the container as soon as the first piece of waste is added.[4]

• Clear and Complete Information: The label must include the words "HAZARDOUS WASTE" and the full chemical name: "2-(4-Methoxy-2-nitrophenyl)-1H-indole".[3][8] Do not use abbreviations or chemical formulas.[8] The quantity or percentage of the contents should also be listed.[8]

• Designated Area: Store the labeled waste container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation.[4][7][8]

• Secure Storage: The SAA must be under the control of laboratory personnel.[8] The area should be secure and away from incompatible materials.[4]

• Container Management: Keep the waste container closed at all times, except when adding waste.[3][8] It is best practice to store the container in a secondary containment bin to prevent the spread of material in the event of a leak.[4][9]

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup of the hazardous waste.[1][5]

• Licensed Disposal Service: The EHS office will arrange for the collection of the waste by a licensed professional waste disposal service.[1][2]

The following diagram illustrates the decision-making process for the disposal of 2-(4-Methoxy-2-nitrophenyl)-1H-indole.

Caption: Disposal workflow for 2-(4-Methoxy-2-nitrophenyl)-1H-indole.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• For a Small Spill:

  • Alert Personnel: Immediately alert others in the vicinity.[5]

  • Wear PPE: Ensure you are wearing the appropriate PPE, including respiratory protection if necessary.[5]

  • Containment: Contain the spill using a non-combustible absorbent material such as sand, vermiculite, or earth.[5]

  • Collection: Carefully collect the spilled material and absorbent into a designated hazardous waste container.[3][4]

  • Decontamination: Clean the spill area thoroughly.[4] This can be followed by a wash with soap and water.[4][5] All cleaning materials must also be disposed of as hazardous waste.[4]

  • Label and Dispose: Label the waste container and dispose of it according to the procedures outlined above.[4]

• For a Large Spill:

  • Evacuate: Evacuate the laboratory immediately and alert others.[4]

  • Isolate: Close the doors to the laboratory and post a warning sign.[4]

  • Contact EHS: Contact your institution's EHS office or emergency response team for assistance.

The following flowchart outlines the spill response protocol.

Caption: Spill response protocol for 2-(4-Methoxy-2-nitrophenyl)-1H-indole.

By adhering to these procedures, researchers and laboratory professionals can ensure the safe and compliant disposal of 2-(4-Methoxy-2-nitrophenyl)-1H-indole, protecting themselves, their colleagues, and the environment.

References

• Benchchem. (n.d.). Proper Disposal of 1-(Hydroxymethyl)indole-2,3-dione: A Step-by-Step Guide.
• Benchchem. (n.d.). Safe Disposal of 1-Ethyl-1H-indol-7-amine: A Procedural Guide.
• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Benchchem. (n.d.). Technical Support Center: Safe Handling and Storage of Nitro Compounds.
• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines.
• Laboratory Waste Management Guidelines. (n.d.).
• Benchchem. (n.d.). Proper Disposal of 2-Nitroanthraquinone: A Guide for Laboratory Professionals.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines.
• ChemPoint.com. (2018, October 15). SAFETY DATA SHEET.
• CDH Fine Chemical. (n.d.). INDOLE CAS NO 120-72-9 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• EHS International, Inc. (2022, September 13). OSHA Regulations and Hazardous Waste Disposal: What To Know.
• National Center for Biotechnology Information. (2014, January 15). Chemical Treatment as a Pre-requisite for Effective Disposal of Tri Nitro Toluene (TNT).
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• Material Safety Data Sheet. (n.d.).
• Cayman Chemical. (2025, June 9). Safety Data Sheet.
• Safety Data Sheet. (2014, March 26).
• Sigma-Aldrich. (2025, October 16). SAFETY DATA SHEET.
• CP Lab Safety. (n.d.). Organic Nitro Compounds Waste Compatibility.
• Sigma-Aldrich. (2025, September 22). Aldrich 259489 - • SAFETY DATA SHEET.
• Apollo Scientific. (2023, July 7). 4-Methoxy-1H-indole-2-carboxylic acid.
• CPAchem Ltd. (2023, June 26). 2 - Safety data sheet.
• SAFETY DATA SHEET. (2009, September 22).
• TCI Chemicals. (2025, November 10). SAFETY DATA SHEET.
• Google Patents. (n.d.). CN104151226A - Extracting recycle method of indole from indole synthesis waste water.
• Novachem. (2023, July 14). Nitrobenzene.
• Safety Data Sheet. (2023, March 4).
• Palmetto Industries. (2023, February 28). OSHA Secondary Containment Requirements for Chemical Storage.

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Personal Protective Equipment (PPE) for Handling 2-(4-Methoxy-2-nitrophenyl)-1h-indole

[1][2][3]

Content Type: Operational Safety Guide & Logistical Protocol Target Audience: Medicinal Chemists, EHS Officers, and Drug Discovery Specialists Hazard Classification: Treat as High Potency / Unknown (OEB 3) until experimentally validated.[1]

Executive Summary: The Hazard Landscape

Immediate Action Required: This compound contains a nitro-aromatic moiety fused with an indole core .[1] While specific toxicological data for this exact CAS may be limited, structural activity relationships (SAR) with analogs (e.g., 2-methoxy-4-nitroaniline) dictate that you must handle this as a potential mutagen and methemoglobinemia inducer .[1]

• Primary Route of Entry: Dermal absorption (significantly amplified when dissolved in DMSO or DMF).[1]

• Acute Risk: Methemoglobinemia (cyanosis), severe eye irritation, and skin sensitization.[1]

• Chronic Risk: Genotoxicity and potential carcinogenicity based on nitro-aromatic precursors.[1]

The Golden Rule: Treat this compound as a "self-indicating" hazard.[1] If you see yellow staining on your skin or surfaces, containment has already failed.[1]

Risk Assessment & PPE Matrix

The following specifications are non-negotiable for handling >10 mg of solid or any volume of solution.

Table 1: PPE Specifications by Operational State

PPE Component	Solid State Handling (Weighing/Transfer)	Solution State (Synthesis/Purification)	Technical Rationale (The "Why")
Hand Protection	Double Nitrile (Outer: 5 mil, Inner: 4 mil)	Laminate Barrier (Silver Shield/4H) under Nitrile	Nitro-aromatics permeate nitrile rapidly in organic solvents.[1] Laminate is required to block the carrier solvent.
Respiratory	P100/N95 (if outside hood) or Fume Hood	Fume Hood (Face velocity: 100 fpm)	Indole derivatives are mucous membrane irritants; Nitro-dusts are inhalation hazards.[1]
Eye Protection	Chemical Splash Goggles (ANSI Z87.[1][2][3][4]1)	Face Shield + Goggles	Indoles can cause irreversible corneal opacity.[1] Safety glasses are insufficient for solution work.[1]
Body Defense	Lab Coat (High-neck, knit wrist)	Tyvek® Sleeves + Lab Coat	Prevents "cuff gap" exposure where the glove meets the coat—a common contamination point.[1]

Operational Protocol: The "Zero-Contact" Workflow[1]

This protocol uses a Redundant Barrier System .[1] You are not just protecting yourself; you are protecting the integrity of the experiment by preventing cross-contamination.

Phase 1: Pre-Work Preparation[1]

• Glove Check: Inflate nitrile gloves with air to check for pinholes before donning.[1]

• Solvent Selection: If solubilizing, prefer Acetonitrile over DMSO initially if solubility permits.[1] DMSO acts as a transdermal vehicle, carrying the nitro-indole directly into the bloodstream.[1]

• Static Control: Use an ionizing fan or anti-static gun during weighing.[1] Nitro-indoles are often fluffy, electrostatic solids that "jump" onto spatulas and cuffs.[1]

Phase 2: Active Handling (The "Dirty Hand / Clean Hand" Rule)[1]

• Left Hand (Dirty): Remains inside the fume hood sash plane.[1] Handles the vial, spatula, and waste container.

• Right Hand (Clean): Remains outside or at the sash edge.[1] Operates the balance, keyboard, and pipette bulb.[1]

• Crucial Step: If you must withdraw your "Dirty Hand," you must doff the outer glove inside the hood first.[1]

Phase 3: Decontamination & Doffing[1]

• Wipe Down: Clean all surfaces with 10% surfactant (soap) solution, followed by Ethanol.[1] Note: Ethanol alone may spread the lipophilic nitro-compound; surfactant lifts it.[1]

• Doffing Sequence:

  • Remove outer gloves (turn inside out).[1]

  • Remove eyewear (handle by earpieces/strap only).[1]

  • Remove lab coat.[1]

  • Remove inner gloves (last step).[1]

  • Wash hands immediately with soap and cool water (warm water opens pores).[1]

Visualization: Decision Logic & Workflow

The following diagram outlines the decision process for selecting PPE based on the state of the chemical.

Caption: Operational logic flow for selecting PPE based on physical state and associated permeation risks.

Emergency Response & Disposal

Spill Management

• Solid Spill: Do NOT use a brush (generates dust).[1] Cover with wet paper towels (water/surfactant), then scoop into a bag.[1]

• Solution Spill: Cover with vermiculite or absorbent pads.[1] If dissolved in DMSO, treat the absorbent material as highly toxic (OEB 4).[1]

Disposal (RCRA Guidelines)[1]

• Classification: This material must be treated as Hazardous Waste .[1]

• Segregation: Do not mix with strong oxidizers (e.g., nitric acid) in the waste stream, as nitro-indoles can form unstable nitration products.[1]

• Labeling: Explicitly label waste tags with: "Toxic - Nitro-aromatic Derivative - Potential Mutagen."

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Personal Protective Equipment Standards (29 CFR 1910.132). United States Department of Labor.[1] [Link][1]

• National Toxicology Program (NTP). (2020).[1] Evaluation of 2-methoxy-4-nitroaniline (MNA) in hypersensitivity and subacute toxicity studies. (Used as SAR Analog). National Institutes of Health.[1] [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.).[1] Toxicological Profile for Nitrophenols. Agency for Toxic Substances and Disease Registry.[1] [Link]

Sources

• 1. fr.cpachem.com [fr.cpachem.com]
• 2. twu.edu [twu.edu]
• 3. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. safety.charlotte.edu [safety.charlotte.edu]